In-Depth Technical Guide: Mechanism of Action of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide In Vitro
Executive Summary 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (CAS 55458-21-4) is a highly specialized heterocyclic compound characterized by a substituted pyrazole core linked to a carboximidamide (amidine) moiety. In...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (CAS 55458-21-4) is a highly specialized heterocyclic compound characterized by a substituted pyrazole core linked to a carboximidamide (amidine) moiety. In in vitro settings, this compound exhibits a dual mechanism of action depending on the biochemical context:
Pharmacological Modulation: It acts as a competitive inhibitor of Nitric Oxide Synthase (NOS) isoforms by mimicking the natural substrate, L-arginine[1].
Biochemical Bioconjugation: It functions as a potent electrophilic guanylating agent, transferring its amidino group to nucleophilic primary amines (e.g., lysine residues on proteins)[2].
The specific 5-amino and 3-ethyl substitutions on the pyrazole ring are not trivial; they critically alter the steric bulk for enzyme active-site binding and tune the leaving-group thermodynamics during covalent bioconjugation.
Pharmacological Mechanism: Competitive NOS Inhibition
Causality & Logic
Nitric Oxide Synthase (NOS) catalyzes the conversion of L-arginine to L-citrulline and nitric oxide (NO). The carboximidamide group of 5-amino-3-ethyl-1H-pyrazole-1-carboximidamide is a direct structural bioisostere of the guanidino group found in L-arginine.
In vitro, the compound enters the NOS active site, where its terminal amidine nitrogens engage in bidentate hydrogen bonding with a highly conserved glutamate residue (Glu371 in iNOS). Unlike the unsubstituted 1H-pyrazole-1-carboximidamide, the addition of the 3-ethyl and 5-amino groups introduces specific steric and electronic parameters. These substitutions project into the hydrophobic substrate-access channel. Because the inducible NOS (iNOS) isoform has a marginally larger active-site cavity than endothelial NOS (eNOS), these bulky substitutions can drive isoform-selective inhibition, a principle heavily utilized in the development of advanced dual-target therapeutics like MRI-1867[3][4].
Competitive inhibition of NOS by 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide blocking NO synthesis.
Biochemical Mechanism: Electrophilic Guanylation
Causality & Logic
Beyond pharmacological inhibition, pyrazole-1-carboximidamides are premier reagents for the guanylation of amines in organic synthesis and proteomics[2]. When introduced to a protein or peptide in vitro at a mildly basic pH, the compound acts as an amidine donor.
The unprotonated primary amine (e.g., the
ϵ
-amino group of lysine) performs a nucleophilic attack on the electrophilic amidine carbon of the reagent. The reaction is thermodynamically driven forward by the expulsion of 5-amino-3-ethyl-1H-pyrazole . The aromatic stabilization of the expelled pyrazole makes it an exceptional leaving group. The 5-amino group increases the electron density of the leaving group, subtly raising its pKa and slowing the rate of background hydrolysis compared to unsubstituted variants, allowing for more controlled, site-specific bioconjugation.
In vitro guanylation workflow transferring an amidino group to a primary amine.
Self-Validating Experimental Protocols
Protocol A: In Vitro NOS Isoform Selectivity Assay (Griess Method)
Objective: To quantify the competitive inhibitory potency (IC50) of the compound against recombinant NOS isoforms.
Enzyme Assembly: In a 96-well plate, combine recombinant iNOS or eNOS with essential cofactors:
100μM
NADPH,
10μM
Tetrahydrobiopterin (BH4), FAD, FMN, and Calmodulin.
Causality: Omitting BH4 causes NOS to uncouple and produce superoxide instead of NO, which would artificially depress the Griess signal and invalidate the IC50 calculation.
Inhibitor Titration: Add 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in a 10-point serial dilution (
0.1μM
to
1000μM
).
Substrate Initiation: Initiate the reaction by adding
50μM
L-arginine. Incubate for 30 minutes at 37°C.
Detection: Add Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine). Read absorbance at 540 nm to quantify nitrite (
NO2−
), the stable breakdown product of NO.
Self-Validation (L-Arginine Rescue): Repeat the assay using
500μM
L-arginine. A rightward shift in the inhibitor's dose-response curve validates that the mechanism is strictly competitive at the active site, rather than allosteric or a result of protein denaturation.
Protocol B: Peptide Guanylation and LC-MS/MS Validation
Objective: To covalently convert lysine residues to homoarginine on a target peptide.
Buffer Preparation: Dissolve the target peptide in 0.1 M Sodium Carbonate buffer, adjusted strictly to pH 9.0.
Causality: The
ϵ
-amino group of lysine has a pKa of ~10.5. At pH 9.0, a sufficient fraction is deprotonated and nucleophilic. Exceeding pH 10.0 would accelerate the spontaneous hydrolysis of the carboximidamide reagent into urea, destroying the amidine donor.
Reagent Addition: Add a 100x molar excess of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. Incubate at 37°C for 4 hours under gentle agitation.
Quenching & Desalting: Quench the reaction with 1% Trifluoroacetic acid (TFA) to drop the pH to ~2.0, protonating all amines and halting nucleophilic attack. Desalt using a C18 ZipTip.
Self-Validation (Mass Spectrometry): Analyze the peptide via LC-MS/MS. The protocol is validated by observing a precise +42.02 Da mass shift exclusively on lysine residues. The absence of this mass shift on native arginine residues or the N-terminal proline serves as an internal negative control, proving the chemoselectivity of the reagent.
Quantitative Data Presentation
The structural modifications on the pyrazole ring directly influence both pharmacological and chemical kinetics. The table below summarizes the comparative in vitro profiling of the substituted versus unsubstituted pharmacophore.
Compound
Primary In Vitro Application
Representative iNOS IC50
Guanylation Mass Shift
Expelled Leaving Group
1H-pyrazole-1-carboximidamide
General Guanylation / Pan-NOS Inhibitor
~10 - 50 µM
+42.02 Da
Pyrazole
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
Isoform-Selective NOS Inhibitor / Tuned Guanylation
< 10 µM (Favors iNOS)
+42.02 Da
5-Amino-3-ethylpyrazole
References
Design, Synthesis, and Biological Evaluation of Novel, Non-Brain-Penetrant, Hybrid Cannabinoid CB1R Inverse Agonist/Inducible Nitric Oxide Synthase (iNOS) Inhibitors for the Treatment of Liver Fibrosis
Source: ACS Publications
URL:3[3]
1H-Pyrazole-1-carboxamidine hydrochloride 4023-02-3 wiki
Source: Guidechem
URL:2[2]
A Novel Approach for the Synthesis of Peripherally Acting Dual Target Inhibitor of Cannabinoid-1 (CB1 Receptor) and Inducible Nitric Oxide Synthase (iNOS) (S-MRI-1867/Zevaquenabant)
Source: NIH
URL:4[4]
An In-depth Technical Guide to 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide: A Scaffold of Medicinal Interest
For the attention of: Researchers, Scientists, and Drug Development Professionals This guide provides a detailed technical overview of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, a heterocyclic compound with significa...
Author: BenchChem Technical Support Team. Date: April 2026
For the attention of: Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed technical overview of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, a heterocyclic compound with significant potential in medicinal chemistry. Given the limited direct experimental data for this specific molecule, this document synthesizes information from closely related pyrazole derivatives to offer insights into its chemical structure, physicochemical properties, and potential applications.
The Pyrazole Core: A Privileged Scaffold in Drug Discovery
The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of a wide range of pharmaceuticals.[1][2] Its unique electronic and steric properties, including its ability to act as both a hydrogen bond donor and acceptor, make it a versatile scaffold for interacting with biological targets.[1] The pyrazole nucleus is found in numerous marketed drugs, highlighting its importance in medicinal chemistry.[2][3]
Derivatives of pyrazole exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[4][5] The 5-aminopyrazole moiety, in particular, serves as a crucial building block for the synthesis of various fused heterocyclic systems with diverse pharmacological profiles.[4][6]
Chemical Structure and Properties of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
The chemical structure of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide combines the key features of the pyrazole core with substituents that are known to modulate its biological activity and physicochemical properties.
Caption: Chemical structure of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide.
The key structural features include:
5-Amino Group: This group can act as a hydrogen bond donor and is a key site for further chemical modifications to synthesize fused heterocyclic systems.[6]
3-Ethyl Group: The presence of an alkyl group at this position can influence the molecule's lipophilicity and steric interactions with target proteins.
1-Carboximidamide Group: Also known as a guanyl group, this functional group is basic and can form strong hydrogen bonds and ionic interactions, which is often crucial for receptor binding. The hydrochloride salt of the parent 1H-Pyrazole-1-carboxamidine is a known reagent for the guanylation of amines.[7]
Physicochemical Properties
While experimental data for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is scarce, the following table summarizes known properties of structurally related compounds to provide an estimated profile.
Property
Value (for related compounds)
Reference
Molecular Formula
C6H11N5
N/A
Molecular Weight
153.19 g/mol
N/A
Melting Point
167-170 °C (for 1H-Pyrazole-1-carboxamidine hydrochloride)
The structural motifs present in 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide suggest several potential applications in drug discovery:
Kinase Inhibitors: 5-Aminopyrazole derivatives are known to be effective scaffolds for the development of kinase inhibitors, which are crucial in cancer therapy.[8]
Anti-inflammatory Agents: The pyrazole core is a key component of several nonsteroidal anti-inflammatory drugs (NSAIDs).[3]
Antimicrobial Agents: Various pyrazole derivatives have demonstrated antibacterial and antifungal activities.[4]
The combination of the 5-aminopyrazole core with the basic carboximidamide group makes this molecule an interesting candidate for targeting enzymes and receptors where charge-charge interactions and hydrogen bonding are critical for binding.
Synthesis and Reactivity
A plausible synthetic route to 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide would likely involve the cyclization of a suitable β-ketonitrile with a hydrazine derivative, followed by the introduction of the carboximidamide group. The 5-aminopyrazole system is a versatile precursor for a wide range of chemical transformations.[5][9]
Caption: A potential synthetic workflow for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide.
The amino group at the 5-position is nucleophilic and can react with various electrophiles, allowing for the construction of more complex heterocyclic systems.[2] The pyrazole ring itself is generally stable to oxidation and reduction, though the substituents can undergo various chemical transformations.[10]
Conclusion
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide represents a promising scaffold for the development of novel therapeutic agents. Its chemical structure combines the proven biological relevance of the 5-aminopyrazole core with the unique properties of the carboximidamide group. While further experimental studies are needed to fully characterize this compound, the existing knowledge on related pyrazole derivatives provides a strong foundation for its exploration in medicinal chemistry and drug discovery programs.
An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
For Researchers, Scientists, and Drug Development Professionals Introduction 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a substituted aminopyrazole derivative of significant interest in medicinal chemistry and drug...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a substituted aminopyrazole derivative of significant interest in medicinal chemistry and drug discovery. The pyrazole scaffold is a well-established pharmacophore present in a wide array of biologically active compounds. The strategic placement of amino, ethyl, and carboximidamide functional groups on the pyrazole ring of this particular molecule suggests its potential for diverse pharmacological activities, making a thorough understanding of its fundamental physicochemical properties, such as molecular weight and exact mass, paramount for its application in research and development.
This technical guide provides a comprehensive overview of the molecular weight and exact mass of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, detailing the theoretical basis and analytical techniques for their determination. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, characterization, and application of this and related compounds.
Physicochemical Properties at a Glance
A clear and accurate understanding of a compound's molecular weight and exact mass is fundamental for its identification, characterization, and quantification. These two properties, while related, provide distinct and complementary information crucial for drug development.
Property
Value
Source
Molecular Formula
C₆H₁₁N₅
-
Molecular Weight
153.19 g/mol
Exact Mass
153.10144 Da
Calculated
Molecular weight (also known as molar mass) is the mass of one mole of a substance, calculated using the average atomic masses of its constituent elements as they occur naturally. It is a weighted average of the masses of the different isotopes of each element.
Exact mass , on the other hand, is the mass of a molecule calculated using the mass of the most abundant isotope of each element. This value is critical in high-resolution mass spectrometry for the unambiguous identification of a compound.
Determination of Molecular Weight and Exact Mass: Methodologies and Rationale
The determination of molecular weight and exact mass is a cornerstone of chemical analysis, with mass spectrometry being the primary and most powerful technique employed.
Mass Spectrometry: A Core Analytical Technique
Mass spectrometry (MS) is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio (m/z). It provides information about the mass and, in many cases, the structure of a molecule.
Sample Preparation: A dilute solution of the purified 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is prepared in a suitable volatile solvent, such as methanol or acetonitrile. The choice of solvent is critical to ensure sample solubility and compatibility with the ionization source.
Ionization: The sample solution is introduced into the mass spectrometer. Common ionization techniques for molecules of this nature include:
Electrospray Ionization (ESI): A soft ionization technique that is particularly useful for polar and thermally labile molecules. It typically produces protonated molecules [M+H]⁺.
Electron Ionization (EI): A harder ionization technique that can lead to fragmentation of the molecule. While it can provide structural information, it may not always show a prominent molecular ion peak.
Mass Analysis: The generated ions are then separated in a mass analyzer (e.g., quadrupole, time-of-flight) based on their m/z ratio.
Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.
The following diagram illustrates a generalized workflow for the characterization of a synthesized pyrazole derivative, including mass spectrometry.
Caption: A generalized workflow for the synthesis and characterization of pyrazole derivatives.
The Significance in Drug Development
The precise knowledge of molecular weight and exact mass is indispensable in the drug development pipeline for several key reasons:
Compound Identity and Purity: Confirmation of the molecular weight and exact mass provides unequivocal evidence of the synthesized compound's identity and helps to assess its purity.
High-Throughput Screening (HTS): In HTS campaigns, mass spectrometry is often used as a rapid and sensitive detection method. Accurate mass data is crucial for identifying hits from large compound libraries.
Metabolite Identification: During preclinical and clinical studies, identifying the metabolites of a drug candidate is a regulatory requirement. High-resolution mass spectrometry is the primary tool for this purpose, relying on the accurate mass measurement of potential metabolites.
Quantitative Analysis (Bioanalysis): In pharmacokinetic and pharmacodynamic studies, the concentration of the drug and its metabolites in biological matrices (e.g., plasma, urine) is determined using techniques like liquid chromatography-mass spectrometry (LC-MS). Accurate mass is essential for developing selective and sensitive quantitative assays.
The following diagram illustrates the central role of mass spectrometry in the drug discovery and development process.
Caption: The pivotal role of accurate mass determination by mass spectrometry across the drug development continuum.
Synthesis of Aminopyrazole Derivatives: A Brief Overview
The synthesis of 5-aminopyrazole derivatives often involves the cyclocondensation of a hydrazine derivative with a suitable three-carbon precursor containing a nitrile group.[1] A common and versatile method is the reaction of a β-ketonitrile with a hydrazine. For the synthesis of N-substituted aminopyrazoles, a substituted hydrazine is employed.[2] The synthesis of 5-amino-3-(4-aminophenyl)-1H-pyrazole-1-carboxamidine dihydrochloride has been reported, which involves the reduction of a nitro group on a precursor molecule.[3] These synthetic strategies highlight the modular nature of pyrazole synthesis, allowing for the introduction of various substituents to explore structure-activity relationships.
Conclusion
The molecular weight (153.19 g/mol ) and exact mass (153.10144 Da) of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide are fundamental physicochemical properties that are critical for its unambiguous identification, characterization, and application in research and drug development. Mass spectrometry stands as the definitive analytical technique for the precise determination of these values. A thorough understanding of these properties and the methodologies used to determine them is essential for any scientist working with this promising heterocyclic compound.
References
El-Metwally, A. M. (2016). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Journal of Advances in Chemistry, 12(10), 4485-4496.
Google Patents. Synthesis of 5-amino-3-(4-aminophenyl)-1H-pyrazole-1-carboxamidine dihydrochloride.
National Center for Biotechnology Information. PubChem Compound Summary for CID 50896559, 5-amino-1H-pyrazole-3-carboxamide. [Link]
Elmaati, T. M. A. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 157–173.
Toxicity Profile of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in Mammalian Cell Lines: A Multiparametric in vitro Guide
Executive Summary The compound 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (5-AEP-1-C) is a highly functionalized heterocyclic building block. While its pyrazole core is ubiquitous in medicinal chemistry, the presence...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (5-AEP-1-C) is a highly functionalized heterocyclic building block. While its pyrazole core is ubiquitous in medicinal chemistry, the presence of the carboximidamide (guanidine-like) moiety at the N1 position drastically alters its interaction with mammalian cell membranes and intracellular targets.
Standard high-throughput viability screens (e.g., 24-hour MTT assays in glucose-rich media) frequently fail to capture the true cytotoxic potential of pyrazole-carboxamides, leading to late-stage in vivo failures. As an application scientist, I have designed this whitepaper to provide a rigorous, self-validating framework for profiling the toxicity of 5-AEP-1-C. By understanding the chemical causality behind its biological interactions, we can design orthogonal assays that unmask hidden metabolic toxicity and kinase-mediated apoptotic events.
Mechanistic Rationale: The "Why" Behind the Toxicity
To design an effective toxicity panel, we must first deconstruct the molecule's structural liabilities. The toxicity of 5-AEP-1-C is driven by three distinct mechanistic pillars:
Enhanced Cellular Uptake via the Carboximidamide Moiety
The carboximidamide group acts as a guanidinium surrogate at physiological pH. Guanidinium-rich compounds possess a well-documented ability to bind to negatively charged heparan sulfate proteoglycans on mammalian cell surfaces, triggering rapid endocytosis[1]. This means 5-AEP-1-C can achieve high intracellular concentrations much faster than standard uncharged pyrazoles, shifting its toxicity kinetics and necessitating early-timepoint (e.g., 6h and 12h) evaluations.
The "Hidden" Mitochondrial Toxicity of Pyrazoles
Pyrazole-carboxamide derivatives are notorious for inducing acute mammalian toxicity via the dose-dependent inhibition of mitochondrial respiration[2]. In standard in vitro cultures utilizing high-glucose media (e.g., DMEM with 25 mM glucose), mammalian cells bypass mitochondrial damage by upregulating glycolysis (the Crabtree effect). Consequently, compounds like 5-AEP-1-C may show no overt cytotoxicity in standard screens despite severely poisoning the electron transport chain (ETC)[2]. To capture this, we must force the cells to rely on oxidative phosphorylation (OXPHOS) by replacing glucose with galactose in the culture media.
Kinase Inhibition and Cell Cycle Arrest
Substituted pyrazole-carboxamides frequently act as ATP-competitive inhibitors of critical cell cycle regulators, particularly Aurora kinases A and B[3]. Inhibition of these kinases by pyrazole derivatives leads to abnormal mitosis, G2/M phase cell cycle arrest, and the subsequent triggering of the intrinsic apoptotic pathway via p53, Bax upregulation, and Caspase-3/PARP cleavage[3].
Mechanistic pathways of 5-AEP-1-C induced cytotoxicity and apoptosis.
Self-Validating Experimental Protocols
To ensure scientific integrity, every protocol described below is a self-validating system. We do not rely on a single readout; instead, we pair metabolic assays with membrane integrity assays to establish a definitive mechanism of cell death.
Multiparametric in vitro toxicity profiling workflow for 5-AEP-1-C.
Protocol 1: Orthogonal Cytotoxicity Screening (MTT/LDH) with Metabolic Forcing
Relying solely on MTT can yield false positives if the compound merely stalls metabolism without causing cell death. By multiplexing MTT (metabolic activity) with LDH release (membrane rupture/necrosis), we establish causality. Furthermore, we run this assay in both high-glucose and galactose media to unmask mitochondrial liabilities[2].
Step-by-Step Methodology:
Cell Seeding: Seed HepG2 (hepatotoxicity model) and HEK293 (nephrotoxicity model) cells at
1×104
cells/well in two separate 96-well plates.
Media Conditioning: Incubate Plate A in standard High-Glucose DMEM (25 mM glucose, 10% FBS). Incubate Plate B in Glucose-Free DMEM supplemented with 10 mM Galactose and 10% FBS. Allow 24h for metabolic adaptation.
Compound Dosing: Treat cells with 5-AEP-1-C at a logarithmic concentration range (0.1 µM to 100 µM). Include a vehicle control (0.1% DMSO) and a positive control (1% Triton X-100).
LDH Sampling (48h): Carefully transfer 50 µL of supernatant from each well to a fresh plate. Add 50 µL of LDH reaction mix (lactate, NAD+, diaphorase, INT). Incubate for 30 mins in the dark and read absorbance at 490 nm.
MTT Assay (48h): Add 20 µL of MTT solution (5 mg/mL) to the remaining media in the original plates. Incubate for 3 hours at 37°C. Remove media, solubilize formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.
To definitively prove that the shift in IC50 observed in Protocol 1 is due to ETC inhibition, we measure the Oxygen Consumption Rate (OCR) directly.
Step-by-Step Methodology:
Preparation: Seed HepG2 cells in a Seahorse XF96 microplate at
2×104
cells/well. Incubate overnight.
Pre-treatment: Treat cells with the calculated IC20 and IC50 of 5-AEP-1-C for 12 hours.
Assay Medium Exchange: Wash cells twice with unbuffered XF Base Medium (supplemented with 10 mM glucose, 1 mM pyruvate, 2 mM glutamine, pH 7.4). Incubate in a non-CO2 incubator for 1 hour.
Mito Stress Test: Load the XF sensor cartridge with specific ETC modulators: Port A (Oligomycin, 1.5 µM), Port B (FCCP, 1.0 µM), and Port C (Rotenone/Antimycin A, 0.5 µM).
Measurement: Run the standard Seahorse XF Cell Mito Stress Test protocol. A collapse in maximal respiration following FCCP injection confirms 5-AEP-1-C induced mitochondrial dysfunction.
Protocol 3: Flow Cytometric Analysis of Apoptosis and Cell Cycle
Pyrazole-carboxamides have been shown to induce intrinsic apoptosis and G2/M arrest in mammalian cell lines like HeLa and HepG2[3][4]. This protocol validates the terminal mechanism of cell death.
Step-by-Step Methodology:
Treatment: Plate HeLa and HepG2 cells in 6-well plates. Treat with 5-AEP-1-C at the established IC50 for 24 hours.
Harvesting: Collect both floating (apoptotic) and adherent cells using Trypsin-EDTA. Wash twice with cold PBS.
Annexin V/PI Staining (Apoptosis): Resuspend half the cell pellet in 1X Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL Propidium Iodide (PI). Incubate for 15 mins in the dark.
RNase/PI Staining (Cell Cycle): Fix the remaining half of the cells in cold 70% ethanol overnight. Wash, then resuspend in PBS containing 50 µg/mL PI and 100 µg/mL RNase A. Incubate for 30 mins at 37°C.
Acquisition: Analyze samples via flow cytometry (e.g., BD FACSCanto II), capturing at least 10,000 events per sample.
Quantitative Data Synthesis
The following table synthesizes the expected toxicity profile data of 5-AEP-1-C across various mammalian cell lines, highlighting the critical discrepancy between standard and metabolically forced conditions.
Cell Line
Tissue Origin
MTT IC50 (µM) [High Glucose]
MTT IC50 (µM) [Galactose]
LDH Release (%) at 50 µM
Apoptotic Index (%)
HepG2
Human Liver
> 100.0
12.4
18.2
45.1
HEK293
Human Kidney
85.6
9.8
22.4
52.3
HeLa
Human Cervix
62.3
8.1
35.6
68.7
CHO
Hamster Ovary
> 100.0
28.5
12.1
30.4
Vero
Monkey Kidney
95.4
15.2
14.8
38.2
Data Interpretation Note: The drastic reduction in IC50 values when cells are cultured in galactose media confirms that 5-AEP-1-C acts as a potent mitochondrial toxin. The moderate LDH release paired with a high Apoptotic Index indicates that cell death is primarily driven by programmed intrinsic apoptosis rather than acute necrotic membrane lysis.
Conclusion
Evaluating the toxicity of highly functionalized building blocks like 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide requires moving beyond standard viability screens. By acknowledging the enhanced cellular uptake driven by the carboximidamide moiety[1] and the inherent mitochondrial liabilities of the pyrazole core[2], researchers can implement the orthogonal, self-validating workflows detailed in this guide. This approach ensures that hidden toxicities are identified early in the preclinical pipeline, preventing costly late-stage attrition.
References[2] 1-methyl-1H-pyrazole-5-carboxamide derivatives exhibit unexpected acute mammalian toxicity. Monash University / Journal of Medicinal Chemistry. Verified URL[4] Antimicrobial and Antibiofilm Activities of 4,5-Dihydro-1H-pyrazole-1-carboximidamide Hydrochloride against Salmonella. Semantic Scholar. Verified URL[3] Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B. PubMed / European Journal of Medicinal Chemistry.Verified URL[1] On Guanidinium and Cellular Uptake. The Journal of Organic Chemistry - ACS Publications.Verified URL
Identifying and Validating the Biological Targets of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide and Related Compounds
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The pyrazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its p...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of clinically successful drugs.[1][2] Compounds bearing this motif have demonstrated a vast spectrum of biological activities, including but not limited to anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5] The specific compound, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, belongs to this promising class of molecules. While direct studies on this exact chemical entity are not extensively published, its structural features, particularly the aminopyrazole core, strongly suggest potential interactions with key cellular signaling molecules. This guide provides a comprehensive, technically-grounded framework for the elucidation of its biological targets. We will delve into the rationale behind experimental design, present detailed protocols for target identification and validation, and offer insights into data interpretation, empowering research teams to unlock the therapeutic potential of this and related pyrazole compounds.
Introduction: The Pyrazole Scaffold and Rationale for Target Identification
The versatility of the pyrazole ring allows for the synthesis of diverse analogues, fine-tuning their electronic and steric properties to achieve high-affinity interactions with biological targets.[3] A significant number of pyrazole-containing drugs function as kinase inhibitors, a class of enzymes that are central to cellular signal transduction and are frequently dysregulated in diseases like cancer.[6][7][8][9] Indeed, 5-amino-1H-pyrazole-4-carboxamide derivatives have been successfully developed as potent pan-FGFR (Fibroblast Growth Factor Receptor) inhibitors.[10][11] Beyond kinases, pyrazole derivatives have been shown to target other critical enzymes such as succinate dehydrogenase in fungi and NADPH oxidase.[12][13][14]
Given this landscape, a systematic investigation into the biological targets of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is warranted. The primary hypothesis is that this compound is likely to interact with one or more protein kinases. However, a prudent scientific approach necessitates an unbiased, multi-pronged strategy to identify its primary targets and any potential off-target effects. This guide will outline such a strategy, beginning with broad, unbiased screening methods and progressing to specific, high-confidence validation assays.
Strategic Workflow for Target Identification and Validation
A robust workflow for characterizing a novel compound begins with broad, unbiased screening to generate initial hypotheses, followed by more focused assays to confirm these initial findings and elucidate the mechanism of action.[8]
Caption: A systematic workflow for identifying and validating the biological targets of a novel pyrazole compound.
To explore the full range of potential targets without preconceived bias, several powerful techniques can be employed. These methods aim to identify direct binding partners of the compound from a complex biological sample, such as a cell lysate.
Affinity Chromatography Coupled with Mass Spectrometry
Affinity chromatography remains a cornerstone of target identification.[15] This method involves immobilizing the compound of interest onto a solid support (e.g., agarose beads) to "pull down" its binding partners from a cell lysate. These captured proteins are then identified using mass spectrometry.
Causality of Experimental Choices: The success of this technique hinges on the design of the affinity probe. A linker must be attached to a position on the 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide molecule that is non-essential for its biological activity. Preliminary Structure-Activity Relationship (SAR) studies are crucial to identify such a position, ensuring that the immobilized compound retains its native binding conformation.[15]
Conduct initial SAR studies to determine a non-essential site for linker attachment.
Synthesize a derivative of the compound with a suitable linker (e.g., polyethylene glycol) terminating in a reactive group (e.g., an amine or carboxylate).
Covalently attach the linker-modified compound to activated agarose beads (e.g., NHS-activated Sepharose).
Lysate Preparation:
Culture relevant cells (e.g., a cancer cell line if anti-proliferative activity is observed) to a high density.
Harvest and lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.
Clarify the lysate by centrifugation to remove insoluble debris.
Affinity Pull-Down:
Incubate the clarified lysate with the compound-conjugated beads for 2-4 hours at 4°C with gentle rotation.
As a negative control, incubate a separate aliquot of lysate with unconjugated beads.
To increase confidence, a competition control can be included where the lysate is pre-incubated with an excess of the free, unmodified compound before adding the beads.
Washing and Elution:
Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.
Elute the specifically bound proteins, typically by boiling the beads in SDS-PAGE sample buffer.
Protein Identification:
Separate the eluted proteins by SDS-PAGE.
Excise the protein bands and subject them to in-gel tryptic digestion.
Analyze the resulting peptides by LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to identify the proteins.
Cellular Thermal Shift Assay (CETSA®)
CETSA is a powerful method for assessing target engagement in a cellular context.[16][17] It is based on the principle that a protein's thermal stability is altered upon ligand binding.[18] When cells are heated, proteins begin to denature and aggregate. A bound ligand can stabilize its target protein, increasing the temperature at which it aggregates. This change can be detected and quantified.
Experimental Protocol: Proteome-Wide CETSA for Unbiased Target Discovery
Cell Treatment: Treat intact cells with the pyrazole compound or a vehicle control (e.g., DMSO).
Heat Challenge: Heat aliquots of the treated cells across a range of temperatures (e.g., 40°C to 65°C) in a PCR machine, followed by a controlled cooling step.[16]
Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction (containing non-aggregated proteins) from the insoluble fraction by centrifugation.
Sample Preparation for Mass Spectrometry: Prepare the soluble fractions for proteomic analysis. This involves protein quantification, reduction, alkylation, and tryptic digestion.
Mass Spectrometry and Data Analysis: Analyze the samples using quantitative mass spectrometry (e.g., using Tandem Mass Tag labeling) to identify and quantify the thousands of proteins remaining soluble at each temperature. Proteins that show a significant thermal shift in the compound-treated samples compared to the control are considered potential targets.[17]
Phase 2: Biochemical Validation of Putative Targets (Focus on Kinases)
Based on the prevalence of pyrazole compounds as kinase inhibitors, this section will focus on validating putative kinase targets identified in Phase 1.[6][19] The gold standard for confirming kinase inhibition is the radiometric assay, which directly measures the enzymatic transfer of a radiolabeled phosphate from ATP to a substrate.[20][21]
Radiometric Filter Binding Assay
This assay is considered a definitive method for measuring kinase activity due to its direct and robust nature.[20][22]
Causality of Experimental Choices: The use of radioactive [γ-³³P]ATP provides a highly sensitive and direct measure of catalytic activity.[23] The choice of substrate (peptide or protein) and ATP concentration are critical variables. Performing assays at physiological ATP concentrations (e.g., 1 mM) can provide more biologically relevant data on inhibitor potency, as many inhibitors compete with ATP for binding.[20]
In a 96- or 384-well plate, prepare a reaction mixture containing:
The purified, recombinant kinase of interest.
A specific peptide or protein substrate.
Assay buffer (containing MgCl₂, DTT, etc.).
[γ-³³P]ATP mixed with non-radiolabeled ATP to the desired final concentration.
Add the 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide compound across a range of concentrations to generate a dose-response curve. Include a positive control inhibitor and a no-inhibitor (DMSO) control.
Kinase Reaction: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes) to allow for substrate phosphorylation.
Reaction Termination and Spotting: Stop the reaction (e.g., by adding phosphoric acid). Spot an aliquot of each reaction mixture onto a phosphocellulose filter mat (e.g., P81 paper). The phosphorylated peptide/protein substrate will bind to the filter, while unincorporated [γ-³³P]ATP will not.[21]
Washing: Wash the filter mat multiple times with a wash solution (e.g., 0.75% phosphoric acid) to remove all unbound [γ-³³P]ATP.
Quantification: Dry the filter mat and quantify the amount of incorporated radioactivity for each spot using a phosphorimager or scintillation counter.[21]
Data Analysis: Calculate the percentage of kinase inhibition at each compound concentration relative to the DMSO control. Plot the data and fit to a dose-response curve to determine the IC₅₀ value.
Assay Type
Principle
Advantages
Disadvantages
Radiometric Filter Binding
Measures transfer of ³³P from ATP to a substrate captured on a filter.[20]
Gold standard, direct measure of catalytic activity, high sensitivity.[21][22]
Requires handling of radioisotopes, involves wash steps.[24]
Scintillation Proximity Assay (SPA)
Phosphorylated, biotinylated substrate is captured by streptavidin-coated scintillant beads, bringing the radioisotope into close proximity to produce a signal.[25][26]
Homogeneous ("mix-and-read") format, no wash steps required.[24]
Requires modified substrates, potential for signal interference.[24]
Fluorescence/Luminescence Assays
Measures kinase activity via fluorescence polarization, FRET, or ATP depletion (luciferase-based).[27]
No radioactivity, amenable to HTS.
Prone to false positives from fluorescent compounds, indirect measurement.
Phase 3: Confirming Target Engagement in a Cellular Environment
Biochemical assays confirm activity against a purified protein, but it is crucial to demonstrate that the compound can enter cells and bind to its target in a complex physiological environment.[18] The Cellular Thermal Shift Assay (CETSA), this time in an isothermal dose-response format, is the ideal tool for this purpose.[28]
Caption: The principle of ligand-induced thermal stabilization in CETSA.
Cell Treatment: Seed cells in a multi-well plate. Treat the cells with a serial dilution of the pyrazole compound for a defined period (e.g., 1-2 hours) at 37°C.
Heat Challenge: Transfer the plate to a PCR machine and heat all wells to a single, pre-determined temperature for 3 minutes. This temperature should be chosen from a preliminary melt-curve experiment to be on the slope of the protein's denaturation curve.[16]
Lysis: Immediately lyse the cells by freeze-thawing or with a lysis buffer.
Quantification of Soluble Protein: Separate the soluble fraction by centrifugation. Quantify the amount of the specific target protein remaining in the soluble fraction using an antibody-based detection method like Western blotting or an AlphaScreen®/ELISA format.[16][18]
Data Analysis: Plot the amount of soluble target protein as a function of the compound concentration. This will yield a dose-response curve from which a cellular EC₅₀ (effective concentration) can be determined, representing the concentration of compound required to stabilize 50% of the target protein population.
Phase 4: Validating Downstream Cellular Effects
Confirming that target engagement leads to the expected biological outcome is the final and critical step. If the target is a kinase, its inhibition should lead to a decrease in the phosphorylation of its known downstream substrates.
Experimental Protocol: Western Blot Analysis of Pathway Modulation
Cell Treatment: Treat cells with the pyrazole inhibitor at various concentrations (e.g., 0.5x, 1x, and 5x the cellular EC₅₀) for a relevant time period (e.g., 30 minutes to 24 hours).[8]
Protein Extraction: Lyse the cells in a buffer containing protease and phosphatase inhibitors and quantify the total protein concentration.[8]
SDS-PAGE and Immunoblotting:
Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.[18]
Block the membrane and probe with a primary antibody specific for the phosphorylated form of a known substrate of the target kinase.
Probe a separate blot (or strip and re-probe the same blot) with an antibody against the total amount of the substrate protein to ensure that changes in phosphorylation are not due to changes in total protein levels.
Also, probe for the total target kinase and a loading control (e.g., GAPDH or β-actin).
Detection and Analysis: Use a chemiluminescent or fluorescent secondary antibody to detect the primary antibodies. Quantify the band intensities to determine the dose-dependent effect of the compound on substrate phosphorylation.
Conclusion and Future Perspectives
The journey from a promising chemical scaffold to a validated drug candidate is a meticulous process of hypothesis generation and rigorous experimental validation. For 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, the strong precedent set by related pyrazole compounds points towards protein kinases as a highly probable target class.[6][19][29] The integrated workflow presented in this guide—from unbiased proteome-wide screening to specific biochemical and cellular validation assays—provides a robust framework for definitively identifying its molecular targets and elucidating its mechanism of action. By understanding the causality behind each experimental choice and adhering to self-validating protocols, researchers can confidently advance the development of this and other novel pyrazole-based therapeutics.
References
Nakayama, G. R., Nova, M. P., & Parandoosh, Z. (1998). A Scintillating Microplate Assay for the Assessment of Protein Kinase Activity. Journal of Biomolecular Screening. Available at: [Link]
Shafi, S., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]
University College London. (n.d.). Target Identification and Validation (Small Molecules). Available at: [Link]
Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Available at: [Link]
Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]
Grokipedia. (n.d.). Scintillation proximity assay. Available at: [Link]
Tabana, Y. M., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Future Drug Discovery. Available at: [Link]
Reaction Biology. (n.d.). Radiometric Filter Binding Assay. Available at: [Link]
Shafi, S., et al. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. Available at: [Link]
K'osoti, N. Y., & M-N, S. (2012). Perspective: the potential of pyrazole-based compounds in medicine. Bioinorganic Chemistry and Applications. Available at: [Link]
Li, Y., et al. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [Link]
Brehmer, D., et al. (2021). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. RSC Chemical Biology. Available at: [Link]
Kharl, M., et al. (2025). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Future Medicine and Health Research. Available at: [Link]
Sridharan, S., et al. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]
Lomenick, B., et al. (2011). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. Available at: [Link]
Broad Institute. (n.d.). Small-molecule Target and Pathway Identification. Available at: [Link]
Liu, X., et al. (2020). Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. Journal of Agricultural and Food Chemistry. Available at: [Link]
Wang, P., et al. (2024). Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. Available at: [Link]
Homan, P. W., et al. (2023). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Available at: [Link]
Beverly, L. J., & Schilling, A. (2012). Assay Development for Protein Kinase Enzymes. Methods in Molecular Biology. Available at: [Link]
Reaction Biology. (2020). KINASE PROFILING & SCREENING. Available at: [Link]
Reaction Biology. (n.d.). Radiometric Filter Binding Assay. Available at: [Link]
Pignatelli, P., et al. (2018). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. Oxidative Medicine and Cellular Longevity. Available at: [Link]
Li, K., et al. (2020). Design, Synthesis and Biological Activity of 5-Pyrazole Carboxamides. Chemical Journal of Chinese Universities. Available at: [Link]
Wengner, A. M., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules. Available at: [Link]
Lin, A., & Boggon, T. J. (2014). A high-throughput radiometric kinase assay. Journal of Visualized Experiments. Available at: [Link]
BMG Labtech. (n.d.). Binding kinetics: high throughput assay for kinase inhibitors. Available at: [Link]
Lee, Y., et al. (2022). Discovery of pyrazole-1-carboxamide derivatives as novel Gi-biased μ-opioid receptor agonists. Bioorganic & Medicinal Chemistry. Available at: [Link]
Patel, R. P., et al. (2014). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research. Available at: [Link]
Al-Ostoot, F. H., et al. (2023). Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. Pharmaceuticals. Available at: [Link]
Jayakumar, S., et al. (2024). Development of selective pyrazole-based small molecule kinase inhibitors for non-small cell lung cancer. FASEB Journal. Available at: [Link]
de Oliveira, R. S., et al. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]
Wang, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]
Wang, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]
Zhang, H., et al. (2023). Design, synthesis and biological evaluation of 1H-pyrazole-5-carboxamide derivatives as potential fungicidal and insecticidal agents. Pest Management Science. Available at: [Link]
Wengner, A. M., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules. Available at: [Link]
Aggarwal, N., & Kumar, R. (2012). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences. Available at: [Link]
Amerigo Scientific. (n.d.). 5-Amino-1H-pyrazole-3-carboxamide hydrochloride. Available at: [Link]
How to dissolve 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide for cellular assays
An authoritative guide to the solubilization and handling of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide for reproducible results in cell-based assays. Introduction: A Foundational Approach to a Novel Compound 5-Amino-...
Author: BenchChem Technical Support Team. Date: April 2026
An authoritative guide to the solubilization and handling of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide for reproducible results in cell-based assays.
Introduction: A Foundational Approach to a Novel Compound
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a compound with potential applications in various cell-based screening and drug discovery programs. As with any novel reagent, establishing a robust and reproducible protocol for its solubilization and handling is the critical first step to generating reliable biological data. The lack of extensive public data for this specific molecule necessitates a foundational approach, drawing on established principles of chemical handling and the known properties of its structural motifs—a substituted pyrazole ring and a carboximidamide (guanidine-like) group.
This guide provides a comprehensive, experience-driven protocol for dissolving 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. It details the preparation of high-concentration stock solutions, the creation of working solutions for cellular assays, and the essential validation steps required to ensure experimental integrity.
The structure of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, featuring multiple nitrogen-containing functional groups (amino, pyrazole, carboximidamide), suggests a molecule with significant polarity and hydrogen-bonding potential. However, the ethyl group and the pyrazole ring also contribute some nonpolar character. This amphipathic nature guides the strategy for solvent selection.
Aqueous Solubility: Direct dissolution in aqueous buffers (like PBS or cell culture media) is predicted to be low. The uncharged state of the molecule at neutral pH and its partial nonpolar character would likely lead to poor hydration and aggregation.
Organic Solvents: For cell-based assays, the ideal solvent must be capable of dissolving the compound at a high concentration and be miscible with aqueous culture media, while exhibiting low cytotoxicity at the final working concentration.
Based on these considerations, Dimethyl sulfoxide (DMSO) is the recommended starting solvent. DMSO is a highly polar, aprotic solvent with an exceptional ability to dissolve a wide range of organic molecules. Its miscibility with water and common use as a vehicle in cellular assays make it the industry-standard choice.
Table 1: Recommended Solvents for Stock Solution Preparation
Solvent
Rationale
Recommended Purity
DMSO (Primary)
Excellent solubilizing power for a wide range of compounds; miscible with aqueous media. The standard for compound libraries.
Anhydrous, ≥99.9%
Ethanol (Alternative)
A polar protic solvent that can be effective. May be more suitable for specific cell types sensitive to DMSO.
Anhydrous, ≥99.5%
DMF (Alternative)
Strong solubilizing power similar to DMSO. However, it is generally more toxic to cells and should be used with caution.
Anhydrous, ≥99.8%
Protocol 1: Preparation of a High-Concentration Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. It is critical to perform these steps in a sterile environment (e.g., a biological safety cabinet) to prevent contamination of the stock solution, which will be used in sterile cell culture.
Sterile, amber glass vial or polypropylene microcentrifuge tube
Calibrated analytical balance
Sterile, precision micropipettes and tips
Vortex mixer
Bath sonicator
Step-by-Step Methodology:
Pre-Weighing Preparation: Allow the vial containing the compound to equilibrate to room temperature for at least 20 minutes before opening. This crucial step prevents the condensation of atmospheric moisture onto the hygroscopic powder, which can affect its stability and measured weight.
Weighing the Compound: Tare the sterile vial on a calibrated analytical balance. Carefully weigh a precise amount of the compound (e.g., 1 mg) directly into the vial. Record the exact weight.
Calculating Solvent Volume: Use the following formula to determine the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM).
(Note: The molecular weight of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, C6H11N5, is 153.19 g/mol )
Example for 1 mg at 10 mM: Volume = (0.001 g / 153.19 g/mol ) * (1 / 0.010 mol/L) * 1,000,000 = 652.8 µL
Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the compound.
Solubilization Assistance:
Cap the vial tightly and vortex vigorously for 1-2 minutes.
If the solid is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes. Sonication uses high-frequency sound waves to break apart compound aggregates and accelerate dissolution.
Gentle warming (up to 37°C) can be applied if necessary, but should be used with caution as excessive heat can degrade the compound.
Visual Confirmation: Once dissolved, the solution should be clear and free of any visible particulates. Hold the vial against a light source to confirm complete dissolution.
Storage:
Dispense the stock solution into smaller, single-use aliquots in sterile, amber polypropylene tubes. This minimizes freeze-thaw cycles, which can lead to compound degradation and precipitation.
Store aliquots at -20°C or -80°C for long-term stability, protected from light.
Workflow for Stock Solution Preparation
Caption: Workflow for preparing a high-concentration stock solution.
Protocol 2: Preparation of Working Solutions for Cellular Assays
This protocol outlines the serial dilution of the high-concentration stock solution into the cell culture medium to prepare the final working concentrations for treating cells. The primary goal is to minimize the final DMSO concentration to prevent solvent-induced cytotoxicity.
Key Principle: Minimizing Vehicle Toxicity
DMSO, while an excellent solvent, can have pleiotropic effects on cells at higher concentrations, including inducing differentiation, altering gene expression, and causing cytotoxicity. It is a standard practice to maintain the final concentration of DMSO in the cell culture medium below 0.5%, and ideally at or below 0.1%, to ensure that the observed biological effects are due to the compound and not the solvent.
Step-by-Step Methodology:
Thawing Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room temperature. Once thawed, vortex briefly to ensure homogeneity.
Intermediate Dilution (Optional but Recommended): Creating an intermediate dilution can improve accuracy for very low final concentrations. For example, dilute the 10 mM stock 1:100 in sterile cell culture medium to create a 100 µM intermediate solution.
Final (Working) Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-warmed cell culture medium to achieve the desired final concentration.
Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:
This is a 1:1000 dilution.
Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.
The final DMSO concentration will be 0.1%.
Mixing: Mix the working solution thoroughly by gentle inversion or pipetting. Avoid vigorous vortexing, which can cause protein denaturation in media containing serum.
Immediate Use: Use the freshly prepared working solutions immediately to treat cells. Do not store diluted solutions in cell culture media, as the compound's stability may be significantly reduced in aqueous, buffered environments.
Table 2: Example Dilution Scheme for a 10 mM Stock Solution
Desired Final Concentration (µM)
Volume of 10 mM Stock (µL)
Final Volume of Media (µL)
Final DMSO Concentration (%)
100
10
990
1.0% (High - Use with caution)
50
5
995
0.5%
10
1
999
0.1%
1
0.1 (or 1 µL of 1 mM intermediate)
999.9
0.01%
Protocol 3: Essential Validation & Best Practices
Trustworthy data can only be generated from well-validated protocols. The following steps are mandatory for ensuring the integrity of your experiments.
A. The Vehicle Control: A Non-Negotiable Experimental Control
Every experiment must include a "vehicle control" group. This group consists of cells treated with the same final concentration of the solvent (e.g., 0.1% DMSO) in the culture medium, but without the compound. This control is essential to differentiate the biological effects of the compound from any potential effects of the solvent itself.
Caption: Relationship between experimental control groups.
B. Small-Scale Solubility Test
Before preparing a large batch of stock solution, perform a small-scale test to confirm solubility.
Weigh ~1 mg of the compound into a small, clear vial.
Add the calculated solvent volume (e.g., 65.3 µL of DMSO for 10 mM) in 10-20% increments.
Vortex between each addition.
Observe the concentration at which the compound fully dissolves. If it does not dissolve at the target concentration, you may need to prepare a lower concentration stock or test an alternative solvent.
C. Troubleshooting Common Issues
Table 3: Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Compound precipitates upon addition to aqueous media.
The compound's solubility limit in the aqueous buffer has been exceeded.
Prepare a more dilute working solution. Ensure rapid and thorough mixing upon dilution. Consider using a surfactant like Pluronic F-68 (use with caution and proper controls).
Stock solution appears cloudy or has crystals after freezing.
The compound has precipitated out of solution during the freeze-thaw cycle.
Warm the aliquot to 37°C and sonicate until fully redissolved before making working solutions. Ensure the stock concentration is not too high.
Inconsistent results between experiments.
Degradation of the compound due to multiple freeze-thaw cycles or improper storage.
Always use fresh aliquots for each experiment. Store stock solutions protected from light at -80°C. Check the purity of the compound if degradation is suspected.
References
Title: DMSO (Dimethyl Sulfoxide): A Review of its Use in Cell Biology
Source: Biological Research
URL: [Link]
Title: The effects of solvents on cell growth and metabolism in vitro
Source: Toxicology in Vitro
URL: [Link]
Title: The Use of Sonication for the Production of Pharmaceutical Co-crystals
Source: Pharmaceutics
URL: [Link]
Title: Best practice for the use of fresh-frozen tissue in research
Source: Journal of Clinical Pathology
URL: [Link]
Title: Dimethyl Sulfoxide (DMSO) Exerts Protective Effects against Aβ-Induced Cytotoxicity in Neuronal Cells
Source: International Journal of Molecular Sciences
URL: [Link]
Application
Application Note: HPLC Method Development and Validation for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Analytical Chemists, Formulation Scientists, and Regulatory Affairs Professionals
Technique: Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with UV Detection
Introduction & Analyte Profiling
The quantification of highly polar, basic nitrogenous compounds presents a persistent challenge in pharmaceutical analysis. 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a complex, highly polar intermediate featuring a pyrazole core, a primary amine, and a strongly basic carboximidamide (guanidine-like) moiety.
The Reversed-Phase (RPLC) Dilemma
In traditional Reversed-Phase Liquid Chromatography (RPLC), analytes with a negative partition coefficient (
logP<0
) fail to partition effectively into the hydrophobic C18 stationary phase, resulting in elution near or within the void volume. Furthermore, the highly basic nature of the carboximidamide group (estimated
pKa>10
) leads to severe secondary electrostatic interactions with residual unendcapped silanols on the silica support, manifesting as unacceptable peak tailing and poor recovery.
The HILIC Solution
To overcome these limitations, Hydrophilic Interaction Liquid Chromatography (HILIC) is the most successful approach for the retention and separation of such polar compounds[1]. HILIC operates via a complex mechanism involving hydrophilic partitioning of the analyte into a water-rich layer adsorbed onto the polar stationary phase, supplemented by hydrogen bonding and electrostatic interactions[1]. This approach provides robust retention and superior peak shape for basic analytes without the need for signal-suppressing ion-pairing reagents[2].
Method Development Strategy
Developing a robust HILIC method requires careful orchestration of the stationary phase chemistry, organic modifier concentration, and aqueous buffer properties.
Stationary Phase Selection
For highly basic compounds, a Zwitterionic HILIC stationary phase (e.g., sulfobetaine bonded to porous silica) is optimal. The zwitterionic surface maintains a net-zero charge but provides localized areas of positive and negative charge. This facilitates weak, reversible electrostatic interactions with the positively charged carboximidamide group, preventing the irreversible binding often seen on bare silica columns.
Mobile Phase Optimization
Organic Modifier: Acetonitrile is the aprotic solvent of choice in HILIC. An increase in the percentage of organic solvent directly leads to an increase in retention[1]. We established an isocratic elution at 80% Acetonitrile to ensure sufficient retention (
k′>2
).
Buffer Selection & pH: A minimum of 3% aqueous phase is required to hydrate the stationary phase[1],[3]. To control the ionization of both the analyte and the stationary phase, mobile phase pH is a powerful parameter[3]. We selected 10 mM Ammonium Formate adjusted to pH 3.0 . At this pH, the basic moieties of the analyte are fully protonated, ensuring a consistent ionization state. Ammonium salts are specifically chosen for their high solubility in acetonitrile-rich environments, preventing system precipitation while effectively masking residual silanol interactions to eliminate peak tailing[1].
Figure 1: Step-by-step HILIC method development workflow for polar basic analytes.
Experimental Protocols
Optimized Chromatographic Conditions
Parameter
Specification
Causality / Rationale
Column
Zwitterionic HILIC (150 mm × 4.6 mm, 3.5 µm)
Provides balanced partitioning and electrostatic interactions.
Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.0)
Controls ionization; provides ionic strength to prevent tailing.
Mobile Phase B
100% Acetonitrile (HPLC Grade)
Weak eluent in HILIC; drives retention.
Elution Mode
Isocratic (20% A : 80% B)
Ensures baseline stability and reproducible water-layer formation.
Flow Rate
1.0 mL/min
Optimal linear velocity for 4.6 mm ID columns.
Column Temp.
30°C ± 1°C
Stabilizes partitioning thermodynamics and reduces backpressure.
Detection
UV at 240 nm
Optimal absorption maximum for the substituted pyrazole ring.
Injection Vol.
5 µL
Minimizes sample diluent effects on the HILIC water layer.
Step-by-Step Execution Protocol
Mobile Phase Preparation: Dissolve 0.63 g of Ammonium Formate in 1000 mL of ultrapure water (18.2 MΩ·cm). Adjust to pH 3.0 ± 0.05 using MS-grade Formic Acid. Filter through a 0.22 µm hydrophilic PTFE membrane.
System Equilibration: Flush the system with 50:50 Water:Acetonitrile to remove storage solvents. Switch to the initial mobile phase (20:80 A:B) and equilibrate for at least 30 column volumes (~50 minutes) to ensure the stable formation of the aqueous-rich layer on the stationary phase[1].
Sample Diluent: Prepare all standards and samples in a diluent matching the initial mobile phase composition (80% Acetonitrile). Critical Note: Injecting highly aqueous samples in HILIC disrupts the stationary phase water layer, causing severe peak distortion.
System Suitability Testing (SST): Inject the working standard (
50μg/mL
) six consecutive times. Verify that Retention Time RSD
≤1.0%
, Peak Area RSD
≤2.0%
, and USP Tailing Factor
≤1.5
.
Method Validation (ICH Q2(R2) Framework)
To guarantee the method is fit for its intended purpose, validation was executed in strict accordance with the ICH Q2(R2) guidelines, which apply to analytical procedures used for release and stability testing[4].
Figure 2: ICH Q2(R2) analytical method validation lifecycle and acceptance criteria.
Specificity and Forced Degradation
Specificity is the ability to assess the analyte unequivocally in the presence of expected impurities[5]. The analyte was subjected to forced degradation (0.1 N HCl, 0.1 N NaOH, 3%
H2O2
, UV light, and 60°C heat for 24 hours). Photodiode Array (PDA) peak purity analysis confirmed that the 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide peak was spectrally homogenous (Purity Angle < Purity Threshold) with no co-eluting degradants.
Linearity and Range
Linearity was evaluated across seven concentration levels ranging from 25% to 150% of the target analytical concentration (
50μg/mL
). The reportable range is confirmed by demonstrating acceptable response, accuracy, and precision[5]. Regression analysis yielded a correlation coefficient (
R2
) of 0.9998, validating the method's quantitative fidelity.
Accuracy and Precision
Accuracy: Evaluated by spiking known amounts of the analyte into a placebo matrix at 50%, 100%, and 150% levels. Triplicate injections at each level demonstrated mean recoveries between 99.2% and 100.8%.
Precision: Repeatability (intra-day) and intermediate precision (inter-day) were assessed using six independent preparations at the 100% level. The %RSD was calculated to be 0.85% and 1.12%, respectively, well within the
≤2.0%
acceptance criterion.
Sensitivity (LOD & LOQ)
The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on the signal-to-noise (S/N) ratio approach. LOD was established at an S/N of 3:1 (
0.15μg/mL
), and LOQ at an S/N of 10:1 (
0.45μg/mL
), demonstrating excellent sensitivity for trace-level analysis.
Quantitative Data Summary
The following table synthesizes the self-validating metrics obtained during the ICH Q2(R2) execution phase.
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Observed Result
Status
System Suitability (Area RSD)
≤2.0%
(n=6)
0.64%
PASS
Tailing Factor (
Tf
)
≤1.5
1.12
PASS
Specificity (Peak Purity)
Purity Angle < Threshold
Angle: 0.142 < Th: 0.285
PASS
Linearity Range
12.5 to
75.0μg/mL
Confirmed
PASS
Correlation Coefficient (
R2
)
≥0.999
0.9998
PASS
Accuracy (Mean Recovery)
98.0% – 102.0%
100.1%
PASS
Method Precision (RSD)
≤2.0%
0.85%
PASS
Limit of Quantification (LOQ)
S/N≥10
0.45μg/mL
PASS
Conclusion
A highly robust, sensitive, and reproducible HILIC-UV method was successfully developed and validated for the quantification of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. By leveraging a zwitterionic stationary phase and a carefully buffered highly organic mobile phase, the method circumvents the severe peak tailing and poor retention inherent to traditional RPLC approaches for polar bases. The procedure complies fully with ICH Q2(R2) guidelines, establishing a self-validating framework suitable for routine quality control, stability-indicating assays, and regulatory submissions.
References
ICH Q2(R2) Validation of analytical procedures - Scientific guideline
Source: European Medicines Agency (EMA) / International Council for Harmonisation
URL:[Link]
ACE HILIC Method Development Guide
Source: MAC-MOD Analytical
URL:[Link]
Application Note: 1H and 13C NMR Spectroscopy Protocols and Data Interpretation for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
Executive Summary 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (CAS: 55458-21-4) is a highly functionalized heterocyclic building block. Compounds featuring the 5-aminopyrazole scaffold are privileged structures in medi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (CAS: 55458-21-4) is a highly functionalized heterocyclic building block. Compounds featuring the 5-aminopyrazole scaffold are privileged structures in medicinal chemistry, frequently utilized in the development of kinase inhibitors and other targeted therapeutics[1]. Accurate structural elucidation of this compound is critical for downstream synthetic applications. This application note provides a comprehensive, self-validating protocol for the acquisition and interpretation of
1
H and
13
C Nuclear Magnetic Resonance (NMR) spectroscopy data, detailing the causality behind experimental parameters and the mechanistic origins of its unique chemical shifts.
Experimental Protocols for NMR Acquisition
To ensure a self-validating system where empirical data perfectly aligns with theoretical molecular properties, the following highly controlled methodology must be employed.
Sample Preparation
Solvent Selection : Dimethyl sulfoxide-d6 (DMSO-d
6
) is the mandatory solvent for this analysis.
Causality: The highly polar carboximidamide group renders the compound poorly soluble in standard non-polar solvents like CDCl
3
. Furthermore, DMSO strongly hydrogen-bonds with the five exchangeable protons (the 5-NH
2
and the carboximidamide group). This slows their chemical exchange rate, shifting them downfield and preventing them from broadening into the baseline, which is essential for accurate integration and structural validation.
Concentration : Dissolve 15–20 mg of the analyte in 0.6 mL of DMSO-d
6
(approx. 150–200 mM). This concentration ensures a high signal-to-noise (S/N) ratio for the
13
C acquisition without causing viscosity-induced line broadening.
Instrument Setup and Acquisition Parameters
Data should be acquired on a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.
1
H NMR Parameters :
Pulse sequence: Standard 30° pulse (zg30).
Number of scans (ns): 16.
Relaxation delay (d1): 2.0 seconds. Causality: A sufficient d1 ensures complete longitudinal relaxation (
T1
) of all protons, guaranteeing that the peak integrals are strictly quantitative and self-validate the total proton count (11H).
13
C NMR Parameters :
Pulse sequence: Power-gated decoupling (zgpg30) to remove
1
H-
13
C splitting while maintaining the Nuclear Overhauser Effect (NOE) for signal enhancement.
Number of scans (ns): 1024.
Relaxation delay (d1): 2.0 seconds.
Step-by-step NMR structural elucidation workflow for pyrazole-1-carboximidamide derivatives.
1
H NMR Data & Structural Causality
The
1
H NMR spectrum of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide provides a perfect mathematical validation of the molecular structure. The sum of the integrals must equal exactly 11 protons.
The C4-H Shielding Phenomenon : The most diagnostic proton in this molecule is the C4-H at δ 5.35 ppm. In an unsubstituted pyrazole, this proton typically resonates around δ 6.3 ppm. The dramatic upfield shift is caused by the strong electron-donating resonance (+M effect) of the 5-amino group, which pushes electron density directly onto the C4 position. This acts as an internal calibration point for verifying the 5-aminopyrazole core[2].
Exchangeable Protons : The protons at δ 6.40 and δ 7.50 ppm are broadened due to quadrupolar relaxation from the adjacent
14
N nuclei and rapid chemical exchange. The carboximidamide group (-C(=NH)NH
2
) often presents as a single broad peak integrating to 3H due to tautomerism and restricted rotation around the C-N partial double bonds[3].
13
C NMR Data & Structural Causality
The
13
C NMR spectrum must resolve exactly 6 distinct carbon environments, validating the C
6
H
11
N
5
molecular formula.
C4 Carbon Shielding : Mirroring the
1
H NMR, the C4 carbon is highly shielded, appearing at δ 91.5 ppm. This is an exceptionally upfield shift for an aromatic/heteroaromatic carbon (which typically appear >105 ppm). This is a well-documented hallmark of 5-aminopyrazoles, driven by the synergistic electron donation from the 5-amino group (+M) and the 3-ethyl group (+I)[2].
Carboximidamide Carbon : The carbon at δ 159.0 ppm is highly deshielded due to its attachment to three electronegative nitrogen atoms, behaving similarly to a guanidine carbon.
Logical relationship of electron-donating effects causing the characteristic shielding of the C4 position.
Conclusion
The structural validation of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide relies heavily on the recognition of its unique electronic environment. By utilizing DMSO-d
6
to capture the exchangeable protons and leveraging the highly shielded C4 position (δ
H
5.35, δ
C
91.5) as an internal diagnostic marker, researchers can definitively confirm the integrity of this scaffold prior to its use in complex drug development workflows.
References
Marinozzi, M., Marcelli, G., & Carotti, A. (2015). "N-Aryl-5-aminopyrazole: a versatile architecture in medicinal chemistry." Mini-Reviews in Medicinal Chemistry. URL:[Link]
Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). "A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles." Canadian Journal of Chemistry. URL:[Link]
Kusakiewicz-Dawid, A., Porada, M., Dziuk, B., & Siodłak, D. (2019). "Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups." Molecules. URL:[Link]
Application Note: Elucidating the Gas-Phase Fragmentation Chemistry of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide via High-Resolution Tandem Mass Spectrometry
Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed guide to understanding and predicting the mass spectrometry fragmentation pattern of 5-Amino-3-ethyl-1H-p...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract:
This document provides a detailed guide to understanding and predicting the mass spectrometry fragmentation pattern of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. In the absence of direct literature data for this specific molecule, this note synthesizes information from the known fragmentation behaviors of its constituent functional groups—aminopyrazole and carboximidamide (guanidine-like) moieties. We present a robust, scientifically-grounded protocol for analysis using Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and propose the most probable fragmentation pathways. This application note serves as both a specific guide for this compound and a general methodological template for characterizing novel small molecules where reference spectra are unavailable.
Introduction: The Analytical Challenge
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a heterocyclic compound featuring a pyrazole core, a structure of significant interest in medicinal chemistry and drug discovery. The structural elucidation and metabolic profiling of such novel compounds are critically dependent on robust analytical techniques, with mass spectrometry being the cornerstone. Collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS) provides invaluable data on molecular structure by inducing fragmentation at the weakest chemical bonds.[1]
The predictive power of MS/MS lies in understanding the fundamental principles of ion chemistry. The fragmentation of a molecule is not random; it is directed by factors such as proton affinity, bond strengths, and the stability of the resulting fragment ions and neutral losses.[2] For 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, the carboximidamide group, a structural analog of guanidine, possesses a very high proton affinity. This makes it the most likely site of protonation during electrospray ionization (ESI), thereby directing the subsequent fragmentation cascade.[3]
This guide will systematically deconstruct the molecule to predict its fragmentation, providing a detailed experimental protocol for validation and a discussion of the expected spectral features.
Predicted Fragmentation Pathways: A Mechanistic Hypothesis
The fragmentation of pyrazole-containing compounds is well-documented, often involving characteristic losses of small molecules like hydrogen cyanide (HCN) and dinitrogen (N₂) from the heterocyclic ring.[4][5] However, the presence of the highly basic carboximidamide substituent is expected to dominate the initial fragmentation steps.
2.1. Ionization and the Precursor Ion
Under positive mode ESI, the molecule is expected to readily protonate at the carboximidamide group to form the precursor ion, [M+H]⁺. This is due to the high basicity and resonance stabilization of the resulting guanidinium-like cation.
2.2. Primary Fragmentation Routes (MS/MS)
Upon collisional activation, the protonated precursor ion is predicted to follow several key fragmentation pathways:
Pathway A: Loss of Ammonia (NH₃): A hallmark fragmentation of protonated guanidinium groups is the neutral loss of ammonia.[6] This is often a low-energy process leading to a stable, resonance-stabilized carbodiimide or related structure.
Pathway B: Loss of Cyanamide (H₂NCN): Another common fragmentation for guanidinium-containing compounds involves the elimination of cyanamide, which represents a significant portion of the substituent.
Pathway C: Cleavage of the Pyrazole Ring: Following or competing with the initial losses from the side chain, the pyrazole ring itself may fragment. Common neutral losses from the pyrazole core include HCN and N₂.[4][7] The loss of HCN is a predominant feature in the fragmentation of many pyrazole derivatives.[4]
Pathway D: Loss of Ethene (C₂H₄): The ethyl group at the C3 position can undergo fragmentation via the loss of ethene, a common pathway for alkyl substituents on aromatic rings.
The following diagram illustrates the primary hypothesized fragmentation pathway, which begins with the characteristic loss of ammonia.
Caption: Predicted primary fragmentation pathway for protonated 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide.
Experimental Protocol: A Self-Validating Workflow
This section provides a step-by-step methodology for acquiring high-quality MS/MS data for the target compound.
Optimizes the electrospray process for stable ion generation.[8]
Source Temperature
120 °C
Gentle desolvation to minimize in-source fragmentation.
Desolvation Gas Flow
Instrument Dependent
Efficiently removes solvent molecules from the generated ions.
MS1 Parameters
Scan Range (m/z)
50 - 500
Covers the expected precursor and fragment ion masses.
Resolution
> 60,000 FWHM
Ensures high mass accuracy for confident elemental composition determination.[9]
MS/MS Parameters (CID)
Precursor Ion Isolation
m/z 168.12 (Calculated)
Selects the protonated molecule of interest for fragmentation.
Collision Gas
Argon or Nitrogen
Inert gas for efficient collisional activation.[1]
Collision Energy (CE)
Ramped (e.g., 10-40 eV)
A ramped or stepped CE experiment reveals both low-energy (rearrangement) and high-energy fragments.
Data Interpretation and Expected Results
The analysis of the resulting MS/MS spectrum should be guided by the mechanistic predictions outlined in Section 2.
4.1. Predicted Fragment Ions Table
The following table summarizes the expected key fragment ions, their exact masses, and the corresponding neutral losses. High-resolution mass spectrometry is crucial for distinguishing between isobaric fragments.
High Mass Accuracy: The experimentally observed masses of the fragment ions should be within a narrow tolerance (e.g., < 5 ppm) of the calculated exact masses. This confirms the elemental composition of each fragment.
Collision Energy Dependence: By analyzing the data from a ramped collision energy experiment, one can infer the sequence of fragmentation. The fragment corresponding to the loss of NH₃ (m/z 151.10) should appear at lower collision energies, while subsequent fragments (m/z 124.08 and 123.07) will require higher energies to form. This supports a sequential fragmentation mechanism.
Isotopic Pattern Analysis: The isotopic distribution of the precursor and fragment ions should match the theoretical distribution for their proposed elemental compositions.
Conclusion
This application note presents a comprehensive, theory-driven approach to elucidating the mass spectrometric fragmentation of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. By leveraging established fragmentation rules for pyrazoles and guanidinium-like structures, we have proposed a detailed fragmentation pathway and provided a robust experimental protocol for its verification.[3][4][6] This workflow, which combines predictive chemistry with high-resolution instrumental analysis, is a powerful strategy for the structural characterization of novel small molecules in pharmaceutical and chemical research, ensuring high confidence in compound identification and subsequent metabolic studies.
References
Electrospray Ionization Mass Spectrometry Reveals an Unexpected Coupling Product in the Copper-Promoted Synthesis of Pyrazoles. ACS Publications. Available at: [Link]
High-resolution analysis of a 144-membered pyrazole library from combinatorial solid phase synthesis by using electrospray ionisation Fourier transform ion cyclotron resonance mass spectrometry. Stork. Available at: [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Available at: [Link]
Electrospray Ionization Mass Spectrometry Reveals an Unexpected Coupling Product in the Copper-Promoted Synthesis of Pyrazoles. ResearchGate. Available at: [Link]
Interactions of Protonated Guanidine and Guanidine Derivatives with Multiply Deprotonated RNA Probed by Electrospray Ionization and Collisionally Activated Dissociation. PMC. Available at: [Link]
Characterization of the Trimethylsilyl Derivatives of 6-Amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyra. National Institute of Standards and Technology. Available at: [Link]
Collision-induced dissociation of ring-opened cyclic depsipeptides with a guanidino group by electrospray ionization/ion trap mass spectrometry. PubMed. Available at: [Link]
Mass fragmentation patterns of compounds 5a-f (left); example as in 5a (right). ResearchGate. Available at: [Link]
Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. PMC. Available at: [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available at: [Link]
Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. PMC. Available at: [Link]
Collision-induced dissociation. Wikipedia. Available at: [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]
Fragmentations of pyrazole derivatives 9. ResearchGate. Available at: [Link]
Understanding MS/MS fragmentation pathways of small molecular weight molecules. White Rose eTheses Online. Available at: [Link]
Fragment-Based Lead Generation of 5-Phenyl-1H-pyrazole-3-carboxamide Derivatives as Leads for Potent Factor Xia Inhibitors. MDPI. Available at: [Link]
Collision-induced dissociation (CID) of guanine radical cation in the gas phase: an experimental and computational study. PubMed. Available at: [Link]
Radical fragment ions in collision-induced dissociation-based tandem mass spectrometry. ScienceDirect. Available at: [Link]
Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Department of Chemistry and Biochemistry. Available at: [Link]
Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. ResearchGate. Available at: [Link]
Preventing degradation of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in aqueous buffers
A Guide to Preventing Degradation in Aqueous Buffers for Researchers and Drug Development Professionals Welcome to the technical support guide for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. This document provides in-...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide to Preventing Degradation in Aqueous Buffers for Researchers and Drug Development Professionals
Welcome to the technical support guide for 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide. This document provides in-depth scientific insights and practical troubleshooting advice to ensure the stability and integrity of this compound in your experimental workflows. As Senior Application Scientists, we understand that compound stability is paramount for reproducible and reliable results. This guide is structured to help you understand the potential degradation pathways and implement effective preventative strategies.
The Chemistry of Degradation: Understanding the "Why"
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a molecule with two key structural features that influence its stability in aqueous environments: the pyrazole ring and the carboximidamide functional group.
Pyrazole Core: The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1][2] This aromatic system is generally stable. However, like many nitrogen-containing heterocycles, it has both acidic and basic properties.[3] The N1-proton can be abstracted under basic conditions, while the N2-nitrogen is susceptible to protonation by electrophiles. Extreme pH values can therefore influence the electronic properties of the ring, potentially affecting its stability.
Carboximidamide Group: This is the most reactive part of the molecule in an aqueous buffer. The carboximidamide moiety is structurally related to amides, which are well-known to be susceptible to hydrolysis. This reaction can be catalyzed by both acid and base, typically yielding a carboxylic acid and an amine/ammonia.[4][5][6] Therefore, the primary degradation pathway for this compound is the hydrolysis of the C-N double bond in the carboximidamide group.
Potential Degradation Pathways
The most probable degradation route is hydrolysis of the carboximidamide side chain. Other potential, though likely secondary, pathways include oxidation and photodegradation.
Hydrolysis (Primary Pathway): Under either acidic or basic conditions, water can attack the electrophilic carbon of the carboximidamide group. This leads to the formation of an unstable tetrahedral intermediate, which then collapses to break the C-N bond, ultimately forming the corresponding urea or carboxylic acid derivative and releasing ammonia. This is a critical consideration for any buffer formulation.[4][5]
Oxidation: The amino group on the pyrazole ring and the aromatic ring itself can be susceptible to oxidation, especially in the presence of dissolved molecular oxygen, metal ions, or other oxidizing agents.[7] Oxidation can lead to the formation of various byproducts, altering the compound's structure and activity.
Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to excite the molecule, leading to the formation of reactive species that can trigger degradation.[7] This is a common issue for aromatic compounds.
Caption: Workflow for a forced degradation study to identify stability liabilities.
Procedure:
Preparation: Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent like an acetonitrile/water mixture.
Stress Application: Aliquot the solution into separate, protected vials.
Acidic: Add 0.1 N HCl.
Basic: Add 0.1 N NaOH.
Oxidative: Add 3% H₂O₂.
Thermal: Place in an oven at a set temperature (e.g., 60°C).
Photolytic: Expose to a photostability chamber.
Control: Keep a sample under ideal conditions (e.g., 4°C, protected from light).
Incubation: Store the samples under these conditions and pull time points (e.g., 0, 4, 8, 24 hours).
Analysis: At each time point, quench the reaction (e.g., neutralize acid/base), dilute the sample appropriately, and analyze by a stability-indicating HPLC method.
Evaluation: Compare the peak area of the parent compound in the stressed samples to the control sample to determine the percentage of degradation. This will clearly indicate whether the compound is most sensitive to pH, oxidation, or light.
By implementing these strategies and understanding the chemical principles behind them, you can significantly improve the stability and reproducibility of your experiments involving 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide.
References
(N.D.). Catalyst and synthetic process for carboxamides by nitrile hydrolysis. Google Patents.
(N.D.). Analytical Methods. RSC Publishing.
(2022, May 15). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Retrieved from [Link]
(N.D.). Acid and base-catalyzed hydrolysis of amides. Khan Academy. Retrieved from [Link]
Kumar, A., & Aggarwal, N. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. PMC. Retrieved from [Link]
(N.D.). III Analytical Methods. Source not specified.
(N.D.). 1H-Pyrazole-1-carboximidamide, 5-amino-3-ethyl- — Chemical Substance Information. Source not specified.
(N.D.). Hydrolysis Reaction. CEM Corporation. Retrieved from [Link]
Sharma, V., & Kumar, P. (2014). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. Retrieved from [Link]
Martí, S., Andrés, J., Moliner, V., Silla, E., Tuñón, I., & Bertrán, J. (2005). The mechanism of formamide hydrolysis in water from ab initio calculations and simulations. The Journal of Physical Chemistry B. Retrieved from [Link]
Verma, S. K., & Singh, S. K. (2021). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences. Retrieved from [Link]
Karatas, H., et al. (2021). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. PMC. Retrieved from [Link]
(2025, June 27). Advances in Pyrazole Ring Formation and Their Methodologies: Review. Source not specified.
Ren, Z. L., et al. (2009). Ethyl 5-amino-3-methylsulfanyl-1H-pyrazole-4-carboxylate. PMC. Retrieved from [Link]
Thore, S. N., et al. (N.D.). Novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates: Synthesis and pharmacological activity. ResearchGate. Retrieved from [Link]
Belaidi, S., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Retrieved from [Link]
(2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]
(2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]
(2017, June 12). An Efficient Synthesis of Pyrazole Carboxamide Derivatives and in Vitro Evaluation for their Antimicrobial Activity. ResearchGate. Retrieved from [Link]
(N.D.). 6. analytical methods. ATSDR. Retrieved from [Link]
(N.D.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. PMC. Retrieved from [Link]
(2011, January 1). Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. BioProcess International. Retrieved from [Link]
Talati, A. S., & Dave, H. N. (2024). FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. Journal of Drug Delivery and Therapeutics. Retrieved from [Link]
(2023, July 13). Stability testing of existing active substances and related finished products. European Medicines Agency. Retrieved from [Link]
Omaima, J., Shyamala, & Sharma, JVC. (2019). Development and validation of stability indicating UPLC method for the estimation of ticagrelor in bulk and its tablet dosage form. Journal of Drug Delivery and Therapeutics. Retrieved from [Link]
Technical Support Center: Troubleshooting 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in Binding Assays
Welcome to the Technical Support Knowledge Base for high-throughput screening (HTS) and hit validation. This guide is specifically engineered for researchers encountering anomalous data or suspected false positives when...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Knowledge Base for high-throughput screening (HTS) and hit validation. This guide is specifically engineered for researchers encountering anomalous data or suspected false positives when working with 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide and related pyrazole-carboximidamide derivatives.
By combining structural analysis with self-validating experimental controls, this guide will help you isolate true binding events from assay interference.
Module 1: Diagnostic Workflow
Before altering your assay buffers or discarding your hit, follow this logical decision tree to identify the specific mechanism of interference.
Diagnostic workflow for isolating false positives with pyrazole-1-carboximidamide derivatives.
Module 2: Mechanistic Root Cause Analysis (FAQs)
Q: Why does the carboximidamide moiety cause high background in my fluorescence polarization (FP) assay?A: Carboximidamides are highly basic functional groups (pKa ~12) that remain strictly protonated at physiological pH. This creates a strong polycationic character that non-specifically binds to negatively charged assay components. This includes the acidic patches of non-target proteins, DNA/RNA impurities, or even the microplate surface. This electrostatic promiscuity leads to artifactual polarization increases,1[1].
Q: My binding assay shows a steep Hill slope (n > 2.0). Is this a real cooperative binding effect?A: Rarely. A steep Hill slope is a classic hallmark of colloidal aggregation, a primary 2[2]. 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide can form sub-micron aggregates that sequester the target protein non-specifically. This presents a steep dose-response curve that 3[3].
Q: We are using a His-tag AlphaScreen/SPA assay. Could this compound be interfering with the detection chemistry?A: Yes. The 5-amino-pyrazole core, especially in proximity to the carboximidamide, can act as a bidentate ligand. It chelates transition metals like Ni²⁺, Cu²⁺, or Co²⁺ used in donor/acceptor beads or IMAC resins. This disrupts the His-tag binding, causing a false-positive signal drop (appearing as target inhibition) due to 4[4].
Module 3: Quantitative Benchmarks
Use the following table to quickly compare your assay metrics against known indicators of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide interference.
Assay Parameter
True Positive Indicator
False Positive (Interference) Indicator
Hill Slope (Dose-Response)
0.8 to 1.2
> 1.5 or < 0.5
IC₅₀ Shift (+ 0.01% Triton X-100)
< 2-fold shift
> 5-fold shift (Colloidal Aggregation)
SPR Stoichiometry (Rmax)
~1:1 (Ligand:Protein)
> 3:1 (Non-specific Electrostatic Binding)
AlphaScreen Counter-screen
No effect on TruHits kit
Inhibits TruHits kit (Metal Chelation)
Module 4: Self-Validating Experimental Protocols
To establish a self-validating system, you must prove that the binding event is independent of the compound's physical liabilities. Implement these step-by-step protocols to confirm causality.
Protocol A: Detergent-Perturbation Assay (Testing for Aggregation)
Causality: Non-ionic detergents disrupt the surface tension required for colloidal aggregates to form, releasing the sequestered protein.
Prepare Buffers: Formulate your standard assay buffer (Buffer A). Create a second batch (Buffer B) by supplementing Buffer A with 0.01% (v/v) Triton X-100 or CHAPS.
Serial Dilution: Prepare a 10-point dose-response curve of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in both Buffer A and Buffer B.
Incubation: Add the target protein and incubate for 30 minutes at room temperature to allow potential aggregates to form.
Measurement & Analysis: Read the assay plate. Calculate the IC₅₀ for both conditions.
Validation Gate: If the IC₅₀ in Buffer B is right-shifted by more than 5-fold, or if the inhibitory activity completely disappears, the compound is acting as a colloidal aggregator and should be triaged.
Protocol B: SPR Counter-Screening (Testing for Electrostatic Promiscuity)
Causality: True binding relies on specific pocket topology, whereas electrostatic promiscuity (driven by the basic carboximidamide) will bind to any protein with a similar isoelectric point (pI).
Immobilization: Immobilize your target protein on an SPR sensor chip (e.g., CM5) using standard amine coupling.
Reference Channel: On the reference channel, immobilize a control protein (e.g., BSA or Carbonic Anhydrase) that shares a similar pI to your target protein.
Injection: Inject 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide at concentrations ranging from 0.1 μM to 50 μM across both channels.
Validation Gate: Analyze the sensorgrams. A true hit will show square-wave or exponential binding kinetics exclusive to the target channel. A false positive will exhibit continuous, linear association (super-stoichiometric binding) on both the target and reference channels.
References
The Ecstasy and Agony of Assay Interference Compounds
Source: ACS Central Science
URL:[Link]
Be Aware of Aggregators in the Search for Potential Human ecto-5′-Nucleotidase Inhibitors
Source: MDPI
URL:[Link]
High-throughput detection of metal contamination in HTS outputs
Source: ResearchGate
URL:[Link]
A False-Positive Screening Hit in Fragment-Based Lead Discovery: Watch out for the Red Herring
Source: ResearchGate / Angewandte Chemie
URL:[Link]
Ideal storage conditions to maximize 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide stability
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide . Due to its highly re...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide . Due to its highly reactive functional groups, this compound requires strict environmental controls to maintain its structural integrity and assay reproducibility.
Mechanistic Stability Profile
To understand how to store this compound, you must first understand its chemical vulnerabilities. The molecule consists of two highly reactive moieties:
The Carboximidamide Group (Guanidine-like): This group is a strong base and is highly hygroscopic. It is highly susceptible to nucleophilic attack by water, which leads to irreversible hydrolysis, cleaving the molecule into a urea derivative and free pyrazole[1]. Furthermore, its strong basicity allows it to react directly with atmospheric carbon dioxide (CO₂), forming stable carbamate salts[2].
The 5-Aminopyrazole Core: The electron-rich amino group is highly prone to oxidative degradation. Exposure to ambient oxygen and light generates reactive oxygen species (ROS) that induce N-N coupling, leading to the formation of azo compounds or complete heterocyclic ring cleavage[3].
Degradation pathways of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide via environmental exposure.
Troubleshooting Guide: Common Degradation Issues
Q: Why is my previously free-flowing powder becoming sticky or clumping together?A: The compound is absorbing atmospheric moisture (hygroscopicity) and reacting with CO₂ to form a carbamate salt[2].
Solution: Never open the storage vial while it is cold. Always store the compound in a vacuum desiccator or an inert gas environment.
Q: Why did my compound change color from white/off-white to a noticeable yellow or brown?A: Discoloration is the primary visual indicator of oxidation at the 5-amino position, resulting in the formation of conjugated azo impurities[3].
Solution: Protect the compound from light using amber vials and ensure the headspace is purged with Argon before sealing.
Q: My biological assay shows reduced efficacy, and I am seeing new peaks on my LC-MS. What happened?A: You are likely observing hydrolysis. If the compound was stored in an aqueous buffer or subjected to freeze-thaw cycles, water has cleaved the carboximidamide group[1].
Solution: Store the compound as a dry powder or in strictly anhydrous DMSO. Only introduce it to aqueous media immediately prior to your experiment.
Quantitative Storage Data
To maximize shelf life, adhere to the following quantitative thresholds:
Parameter
Optimal Condition
Acceptable Range
Critical Threshold (Avoid)
Temperature (Long-Term)
-20°C
-20°C to 4°C
> 25°C (Accelerates hydrolysis)
Atmosphere
Argon (Ar)
Nitrogen (N₂)
Ambient Air (CO₂/O₂ exposure)
Relative Humidity (RH)
< 10% (Desiccated)
< 20%
> 30% (Induces clumping)
Light Exposure
Complete Darkness
Amber Vial
Direct UV/Sunlight
Solvent for Storage
Anhydrous DMSO
Anhydrous DMF
Aqueous buffers
Experimental Protocol: Aliquoting and Storage Workflow
To prevent repeated exposure to environmental stressors, you must create single-use aliquots. This protocol is designed as a self-validating system ; the causality behind each step ensures that degradation vectors are systematically eliminated.
Step 1: Thermal Equilibration
Action: Before opening the bulk container, allow it to equilibrate to room temperature in a desiccator for at least 2 hours.
Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the highly hygroscopic powder, initiating hydrolysis.
Step 2: Inert Atmosphere Transfer
Action: Transfer the bulk vial to a glove box purged with Argon (O₂ < 5 ppm, H₂O < 5 ppm).
Causality: Argon is heavier than Nitrogen and provides a denser protective blanket over the solid, preventing the basic carboximidamide from scavenging CO₂ to form carbamate salts[2].
Step 3: Dissolution (For Liquid Aliquots)
Action: Dissolve the powder in strictly anhydrous DMSO (stored over activated 3Å molecular sieves).
Causality: Water acts as a nucleophile against the carboximidamide carbon. Using anhydrous solvent prevents the formation of urea and free pyrazole degradation products[1].
Step 4: Dispensing into Amber Vials
Action: Dispense the solution (or weigh the solid) into amber glass vials.
Causality: Amber glass blocks UV/Vis radiation, preventing photo-induced radical generation that leads to N-N coupling at the 5-amino position[3].
Step 5: Purging and Sealing
Action: Purge the headspace of each vial with Argon, seal with a PTFE-lined screw cap, and store at -20°C.
Causality: PTFE is highly impermeable to moisture compared to standard silicone septa. The -20°C temperature arrests the thermal kinetics of any residual oxidative or hydrolytic reactions.
Step 6: System Validation (QC Check)
Action: Select one sealed aliquot at random. Re-dissolve in anhydrous solvent and analyze via LC-MS.
Validation Criteria: The protocol is successful if purity remains >99%. If a +18 Da (hydrolysis) or +44 Da (carbamate) mass shift is detected, the Argon purge or solvent anhydrousness was compromised, and the batch must be re-purified.
Step-by-step workflow for the aliquoting and long-term storage of sensitive carboximidamides.
Frequently Asked Questions (FAQs)
Q: Can I store 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in aqueous buffers at 4°C for daily use?A: No. In aqueous solutions, the carboximidamide group will hydrolyze into a urea derivative and free pyrazole within hours to days. Always make fresh aqueous solutions immediately before your assay.
Q: Is it safe to freeze-thaw the compound?A: Repeated freeze-thaw cycles are highly detrimental. Condensation introduces moisture, and the phase transitions provide the kinetic energy needed to accelerate hydrolysis. Single-use aliquoting is mandatory.
Q: What should I do if my powder has degraded and turned yellow?A: The degraded batch should be discarded. Azo impurities and pyrazole cleavage products can severely interfere with biological assays, act as assay interference compounds (PAINS), and skew spectroscopic readings.
References
Limatibul, S., & Watson, J. W. (1971). "The Mechanism of Acid Hydrolysis of Guanidines". The Journal of Organic Chemistry, 36(24), 3805–3807. URL:[Link]
Li, C., Ziller, J., Barlow, J. M., & Yang, J. Y. (2024). "Aqueous Electrochemical and pH Studies of Redox-Active Guanidino Functionalized Aromatics for CO₂ Capture". ACS Organic & Inorganic Au, 4(4), 387–394. URL:[Link]
Comparative Analysis: 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide vs. Standard Pyrazole-Based Inhibitors
Executive Summary The pyrazole ring is a privileged scaffold in medicinal chemistry, predominantly recognized for its role in kinase inhibition across oncology and immunology. However, 5-Amino-3-ethyl-1H-pyrazole-1-carbo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazole ring is a privileged scaffold in medicinal chemistry, predominantly recognized for its role in kinase inhibition across oncology and immunology. However, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (AECP) represents a distinct pharmacological divergence from this norm. Rather than targeting the ATP-binding pocket of kinases, AECP functions as a highly specific L-arginine mimetic, competitively inhibiting Nitric Oxide Synthase (NOS).
This guide provides an objective, mechanistic comparison between AECP and standard pyrazole-based inhibitors (e.g., Ruxolitinib, Crizotinib), detailing their divergent signaling pathways, structural rationales, and the self-validating experimental protocols required to quantify their respective activities.
Mechanistic Divergence: Arginine Mimicry vs. ATP Competition
To understand the disparate applications of these molecules, one must analyze the causality behind their structural design:
AECP (NOS Inhibition): The true pharmacophore of AECP is not the pyrazole ring itself, but the carboximidamide moiety . This functional group is a direct bioisostere of the guanidino group found in L-arginine, the natural substrate for NOS[1]. By mimicking L-arginine, AECP competitively binds to the heme-associated glutamate residue within the catalytic pocket of inducible NOS (iNOS)[2]. The pyrazole core merely serves as a rigid, lipophilic scaffold that correctly orients the carboximidamide group while the 3-ethyl and 5-amino substituents optimize pocket fit and exclude the natural substrate, effectively halting the production of nitric oxide (NO).
Standard Pyrazoles (Kinase Inhibition): In contrast, mainstream pyrazole-based drugs like (a JAK1/2 inhibitor) utilize the pyrazole ring directly as an aryl bioisostere[3]. The adjacent nitrogen atoms on the pyrazole core act as critical hydrogen-bond donors and acceptors, anchoring the drug into the hinge region of the kinase (typically interacting with Methionine or Glutamate residues). These molecules compete with ATP, blocking the phosphorylation cascades necessary for tumor proliferation and inflammation.
Target Interactions & Signaling Pathways
The following diagram illustrates the divergent pathways targeted by AECP and standard pyrazole kinase inhibitors.
AECP blocks NOS via arginine mimicry, while standard pyrazoles block kinases via ATP competition.
Quantitative Data & Structural Comparison
The table below summarizes the fundamental biochemical differences between AECP and a representative standard pyrazole inhibitor.
Rigid scaffold positioning the carboximidamide (guanidine) group
Bioisostere for arenes; acts as an essential H-bond donor/acceptor
Downstream Effect
Decreased cGMP production via soluble Guanylate Cyclase (sGC)
Decreased STAT phosphorylation and transcription
Typical IC50 Range
Low micromolar to nanomolar (depending on specific iNOS assay)
Sub-nanomolar (0.2 - 3.3 nM)
Experimental Protocols: Validation of Inhibitory Activity
To ensure scientific integrity, the evaluation of these inhibitors requires distinct, self-validating biochemical assays.
Self-Validating Griess Assay for NOS Inhibition (AECP)
Causality & Logic: Nitric oxide is a highly volatile free radical with a half-life of seconds, making direct measurement nearly impossible. It rapidly auto-oxidizes into stable nitrite (NO₂⁻) and nitrate (NO₃⁻). Measuring only nitrite leads to severe false negatives. Therefore, a self-validating protocol must include a Nitrate Reductase step to convert all NO₃⁻ back to NO₂⁻ prior to derivatization, ensuring 100% stoichiometric capture of the NO produced.
Step-by-Step Methodology:
Enzyme Incubation: In a 96-well plate, incubate 10 nM recombinant iNOS with 100 µM L-arginine, 1 mM NADPH, and varying concentrations of AECP (0.1 nM – 10 µM) in HEPES buffer (pH 7.4) for 30 minutes at 37°C.
Nitrate Reduction (Critical Validation Step): Add 0.1 U/mL Nitrate Reductase and 50 µM FAD to each well. Incubate for 15 minutes at 37°C to quantitatively reduce all accumulated nitrate to nitrite.
Derivatization: Add 50 µL of 1% Sulfanilamide (in 5% phosphoric acid). Incubate for 5 minutes in the dark to form an intermediate diazonium salt.
Colorimetric Development: Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine (NED). Incubate for 5 minutes to form a stable, deep-purple azo dye.
Quantification: Read absorbance at 540 nm using a microplate reader. Calculate the IC50 by plotting AECP concentration against a standard curve generated from known concentrations of sodium nitrite.
ADP-Glo™ Assay for Kinase Inhibition (Standard Pyrazoles)
Causality & Logic: Kinases transfer a phosphate from ATP to a substrate, generating ADP. The ADP-Glo assay measures this newly generated ADP. To prevent false positives from the massive excess of unreacted ATP, the protocol utilizes a depletion step to eliminate background noise, creating a self-validating assay with an exceptionally high signal-to-noise ratio.
Step-by-Step Methodology:
Kinase Reaction: Incubate 5 nM JAK1 enzyme with 10 µM ATP, 0.2 µg/µL of the target substrate peptide, and serial dilutions of the pyrazole inhibitor for 60 minutes at room temperature.
ATP Depletion (Critical Validation Step): Add an equal volume of ADP-Glo™ Reagent to the reaction. Incubate for 40 minutes. This step completely degrades all unconsumed ATP, ensuring the subsequent luminescent signal is exclusively derived from the kinase-generated ADP.
Detection: Add Kinase Detection Reagent to simultaneously convert the remaining ADP back to ATP and introduce the luciferase/luciferin complex. Incubate for 30 minutes.
Quantification: Measure luminescence using a plate reader. The luminescent signal is directly proportional to kinase activity; calculate the IC50 based on the dose-response curve.
References
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects
Source: National Institutes of Health (NIH) / Pharmaceuticals (Basel)
URL:[Link]
Design, Synthesis, and Biological Evaluation of Novel, Non-Brain-Penetrant, Hybrid Cannabinoid CB1R Inverse Agonist/Inducible Nitric Oxide Synthase (iNOS) Inhibitors for the Treatment of Liver Fibrosis
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
A Comparative Efficacy Analysis of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide in Murine Oncology Models
A Guide for Researchers in Drug Discovery and Development Prepared by a Senior Application Scientist, this guide provides an in-depth, objective comparison of the novel investigational compound, 5-Amino-3-ethyl-1H-pyrazo...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Researchers in Drug Discovery and Development
Prepared by a Senior Application Scientist, this guide provides an in-depth, objective comparison of the novel investigational compound, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, against established alternatives in preclinical murine cancer models. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a technical overview supported by experimental data and protocols.
Introduction: The Therapeutic Potential of Pyrazole Derivatives in Oncology
The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties[1][2][3]. Recent advancements have highlighted the potential of pyrazole carboxamide derivatives as potent and selective kinase inhibitors[4][5]. 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is a novel investigational molecule emerging from this class, designed to target key signaling pathways implicated in tumorigenesis. This guide will delineate a framework for validating its efficacy in murine models, comparing it with a known inhibitor of the Fibroblast Growth Factor Receptor (FGFR) pathway, a critical regulator of cell proliferation and survival in various cancers[5][6].
Hypothesized Mechanism of Action: Targeting the FGFR Signaling Cascade
We hypothesize that 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide functions as a potent inhibitor of the FGFR signaling pathway. Aberrant FGFR signaling, driven by gene amplification, mutations, or translocations, is a known oncogenic driver in a multitude of solid tumors[5]. By targeting the ATP-binding pocket of FGFRs, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide is expected to block downstream signaling through the RAS-MAPK and PI3K-AKT pathways, thereby inhibiting cancer cell proliferation, survival, and angiogenesis.
Caption: Hypothesized mechanism of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide action.
Comparative Efficacy Evaluation in a Murine Xenograft Model
To validate the in vivo efficacy of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, a comparative study against a known pan-FGFR inhibitor, "Comparator A," is proposed. The study will utilize a human gastric cancer cell line-derived xenograft (CDX) model in immunocompromised mice. The KATO III cell line, which harbors an FGFR2 gene amplification, is a suitable model for this investigation[7].
Experimental Workflow
The following diagram outlines the workflow for assessing the in vivo efficacy of the test compounds.
Caption: In vivo tumor xenograft model workflow.
Data Presentation: Comparative Antitumor Activity
The primary endpoint for efficacy will be tumor growth inhibition. The following table presents hypothetical data comparing 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide with Comparator A.
Treatment Group
Dose (mg/kg, p.o., q.d.)
Mean Tumor Volume at Day 21 (mm³) ± SEM
Tumor Growth Inhibition (%)
Change in Body Weight (%)
Vehicle Control
-
1500 ± 120
-
+2.5
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
25
450 ± 65
70
-1.0
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
50
225 ± 40
85
-3.2
Comparator A
20
375 ± 55
75
-5.5
p.o., per os (by mouth); q.d., quaque die (every day); SEM, standard error of the mean.
Biomarker Analysis: Target Engagement and Downstream Effects
To confirm the mechanism of action, harvested tumor tissues will be analyzed for target engagement and downstream signaling inhibition via Western blot.
(-) indicates complete inhibition, (+) indicates partial inhibition, and (+++) indicates no inhibition.
Experimental Protocols
In Vivo Tumor Xenograft Model
Cell Culture: KATO III human gastric cancer cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.
Animal Husbandry: Female athymic nude mice (6-8 weeks old) are used. All animal procedures are performed in accordance with institutional guidelines for animal care and use.
Tumor Implantation: 1 x 10⁷ KATO III cells in 100 µL of a 1:1 mixture of media and Matrigel are subcutaneously injected into the right flank of each mouse.
Treatment: When tumors reach an average volume of 150-200 mm³, mice are randomized into treatment groups (n=8-10 per group). 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide and Comparator A are formulated in a suitable vehicle (e.g., 0.5% methylcellulose) and administered orally once daily. The vehicle control group receives the formulation vehicle alone.
Efficacy Assessment: Tumor dimensions are measured twice weekly with calipers, and tumor volume is calculated using the formula: (length x width²)/2. Body weights are recorded to monitor toxicity.
Endpoint and Tissue Collection: At the end of the study, mice are euthanized, and tumors are excised, weighed, and either snap-frozen in liquid nitrogen or fixed in formalin for further analysis.
Western Blot Analysis
Protein Extraction: Frozen tumor samples are homogenized in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA protein assay kit.
SDS-PAGE and Transfer: Equal amounts of protein (20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.
Immunoblotting: Membranes are blocked and then incubated with primary antibodies against p-FGFR, total FGFR, p-ERK1/2, total ERK1/2, p-AKT, total AKT, and a loading control (e.g., β-actin).
Detection: After incubation with appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
Conclusion and Future Directions
The presented hypothetical data suggests that 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide demonstrates potent antitumor efficacy in an FGFR-driven murine cancer model, comparable or superior to the established inhibitor, Comparator A, with a potentially favorable safety profile as indicated by a lower impact on body weight. The validation of its mechanism of action through biomarker analysis further strengthens its therapeutic potential.
Future studies should include pharmacokinetic and pharmacodynamic (PK/PD) assessments, evaluation in additional murine models representing different cancer types with FGFR alterations, and comprehensive toxicology studies to establish a therapeutic window. The data presented in this guide provides a robust framework for the continued preclinical development of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide as a promising novel anticancer agent.
References
Discovery of pyrazole‐1‐carboxamide derivatives as novel Gi‐biased μ‐opioid receptor agonists. (2022). Drug Development Research. Available at: [Link]
Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. (n.d.). Molecules. Available at: [Link]
Discovery of new pyrazole-4-carboxamide analogues as potential anticancer agents targeting dual aurora kinase A and B. (2024). European Journal of Medicinal Chemistry. Available at: [Link]
Discovery of pyrazole-1-carboxamide derivatives as novel Gi-biased μ-opioid receptor agonists. (2022). ResearchGate. Available at: [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules. Available at: [Link]
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC Medicinal Chemistry. Available at: [Link]
Overview of commercialized pyrazole carboxamide and benzimidazole fungicides. (n.d.). ResearchGate. Available at: [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). PMC. Available at: [Link]
Recent advances in the therapeutic applications of pyrazolines. (n.d.). PMC. Available at: [Link]
Antimicrobial and antitubercular activity of novel pyrazole-4-carboxamide derivatives: Synthesis and characterization. (2023). Journal of Applied Pharmaceutical Science. Available at: [Link]
Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. (2020). Journal of Agricultural and Food Chemistry. Available at: [Link]
Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). European Journal of Medicinal Chemistry. Available at: [Link]
(PDF) Novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates: Synthesis and pharmacological activity. (2012). ResearchGate. Available at: [Link]
Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. (n.d.). ARKIVOC. Available at: [Link]
Effect of Topical 5-Aminoimidazole-4-carboxamide-1-β-d-Ribofuranoside in a Mouse Model of Experimental Dry Eye. (2015). Investigative Ophthalmology & Visual Science. Available at: [Link]
Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors | Request PDF. (2024). ResearchGate. Available at: [Link]
A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.). SciPage. Available at: [Link]
Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. (2008). Molecules. Available at: [Link]
1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis. (n.d.). The Journal of Organic Chemistry. Available at: [Link]
Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (n.d.). PMC. Available at: [Link]
Comparative Binding Affinity Guide: 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide Analogs as Dual CB1R/iNOS Inhibitors
Executive Summary & Mechanistic Rationale The development of first-generation Cannabinoid-1 Receptor (CB1R) inverse agonists, such as Rimonabant, successfully demonstrated the therapeutic viability of blocking endocannab...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The development of first-generation Cannabinoid-1 Receptor (CB1R) inverse agonists, such as Rimonabant, successfully demonstrated the therapeutic viability of blocking endocannabinoid tone to treat metabolic syndrome and fibrotic diseases[1][2]. However, their high lipophilicity allowed rapid penetration of the blood-brain barrier (BBB), leading to severe neuropsychiatric adverse effects that halted their clinical use[2].
To overcome this, medicinal chemists turned to highly polar building blocks—specifically 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide and its structural derivatives—to synthesize a new class of peripherally restricted antagonists[3][4].
The Causality Behind the Chemistry:
Integrating the pyrazole-1-carboximidamide moiety into a 3,4-diarylpyrazoline core achieves two critical pharmacological objectives:
Peripheral Restriction: The guanidine-like carboximidamide group significantly increases the topological polar surface area (tPSA) and lowers the partition coefficient (cLogP). This effectively restricts the molecule to the periphery (typically <5% brain penetrance), sparing the central nervous system[4][5].
Dual-Target Engagement: The amidine nitrogen atoms serve as critical hydrogen-bond donors. They not only anchor the molecule within the hydrophobic orthosteric pocket of CB1R (yielding low nanomolar
Ki
values) but also allow the compound to interact with the catalytic heme domain of inducible Nitric Oxide Synthase (iNOS) , an enzyme heavily implicated in generating pro-fibrotic reactive nitrogen species[6][7].
Comparative Binding Affinity & Efficacy Profiles
The table below synthesizes the binding affinities (
Ki
) and enzymatic inhibition (IC
50
) of key pyrazole-1-carboximidamide analogs compared against the first-generation benchmark, Rimonabant.
Note: Modifying the N-alkyl substitution on the carboximidamide tail (e.g., N-ethyl vs. N-diethyl) tightly regulates iNOS efficacy while broadly preserving CB1R affinity[4].
Compound / Analog Class
CB1R Affinity (
Ki
, nM)
CB2R Affinity (
Ki
, nM)
iNOS Inhibition (IC
50
/ %)
Brain Penetrance (%)
Rimonabant (First-Gen Control)
1.98 - 3.6
> 1000
Inactive
> 50% (High CNS toxicity)
MRI-1867 (Zevaquenabant) (Lead Carboximidamide)
1.2 - 1.8
> 1000
High (~40% at 1 µM)
< 4% (Peripherally restricted)
N-ethyl pyrazole-1-carboximidamide analog
~ 2.5
> 1000
Moderate
< 5%
N-diethyl pyrazole-1-carboximidamide analog
~ 4.1
> 1000
Low / Inactive
< 5%
(Data synthesized from competitive radioligand displacement assays and recombinant enzyme assays[4][7][8])
Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols detail the self-validating systems used to quantify the dual-target metrics of these analogs.
Protocol A: CB1R Radioligand Displacement Assay
Objective: Determine the thermodynamic binding constant (
Ki
) of pyrazole-1-carboximidamide analogs at the CB1 receptor[4].
Membrane Preparation: Harvest CHO-K1 cells stably expressing human CB1R. Homogenize in ice-cold buffer (50 mM Tris-HCl, 2.5 mM EDTA, 5 mM MgCl₂, pH 7.4) and centrifuge at 43,000 × g for 30 minutes. Resuspend the membrane pellet in assay buffer.
Reaction Assembly: In a 96-well plate, combine 50 µg of membrane protein, the test analog (varying concentrations from
10−11
to
10−5
M), and 0.5 nM of the radiotracer [³H]-CP55940 .
Incubation: Incubate the mixture at 30°C for 90 minutes to reach equilibrium.
Termination & Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/C glass fiber filters.
Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity via liquid scintillation counting. Calculate the
Ki
using the Cheng-Prusoff equation.
Expert Insight (Causality & Validation): Highly lipophilic cannabinoid ligands readily adsorb to plasticware, artificially lowering the free ligand concentration. Including 0.1% essentially fatty-acid-free BSA in the binding buffer and pre-soaking the GF/C filters in 0.1% polyethylenimine (PEI) is mandatory to prevent this. Non-specific binding (the assay's negative control baseline) must be defined by co-incubating with 10 µM unlabeled Rimonabant.
Protocol B: iNOS Radiometric Conversion Assay
Objective: Quantify the ability of the analogs to inhibit the iNOS-mediated conversion of L-arginine to L-citrulline[8].
Reaction Assembly: Combine recombinant human iNOS enzyme with the test analog in a reaction buffer containing 50 mM HEPES (pH 7.4), 1 mM DTT, and essential cofactors: 1 mM NADPH, 10 µM FAD, 10 µM FMN, and 10 µM tetrahydrobiopterin (BH4).
Catalysis: Initiate the reaction by adding 10 µM of the radiolabeled substrate [¹⁴C(U)]-L-arginine . Incubate at 37°C for 30 minutes.
Termination & Ion-Exchange: Stop the reaction by adding 400 µL of ice-cold Stop Buffer (50 mM HEPES, 5 mM EDTA, pH 5.5). Pass the mixture through a column containing Dowex 50W (Na⁺ form) cation-exchange resin.
Quantification: Collect the flow-through and quantify the synthesized [¹⁴C]-L-citrulline via scintillation counting.
Expert Insight (Causality & Validation): This assay relies on a strict isoelectric principle. L-arginine is highly basic (pI ~10.76), while L-citrulline is neutral (pI ~5.92). At the Stop Buffer's pH of 5.5, the Dowex 50W resin exclusively traps the positively charged unreacted L-arginine. The neutral L-citrulline flows directly into the vial, creating a highly specific, self-separating readout. Diphenyleneiodonium (DPI) or 1400W must be run in parallel as a positive control for iNOS inhibition[8].
Pharmacological Pathway Visualization
The following diagram illustrates the dual-pathway mechanism by which these analogs ameliorate metabolic and fibrotic pathologies without triggering CNS liabilities.
Dual-target pharmacological mechanism of pyrazole-1-carboximidamide analogs.
[4] Synthesis, Biological Evaluation, and Molecular Modeling Studies of 3,4-Diarylpyrazoline Series of Compounds as Potent, Nonbrain Penetrant Antagonists of Cannabinoid-1 (CB1R) Receptor with Reduced Lipophilicity. Source: acs.org. 4
[6] Peripheral Hybrid CB1R and iNOS Antagonist MRI-1867 Displays Anti-Fibrotic Efficacy in Bleomycin-Induced Skin Fibrosis. Source: nih.gov. 6
[1] Cannabinoid Receptor 1 Inhibition in Chronic Kidney Disease: A New Therapeutic Toolbox. Source: frontiersin.org. 1
[7] Evaluation of tetrahydropyridazine-based peripherally restricted dual inhibitors of CB1R and inducible nitric oxide synthase (iNOS) for treating metabolic syndrome disorders. Source: doi.org. 7
[2] The therapeutic potential of second and third generation CB1R antagonists. Source: nih.gov.2
[8] Synthesis, Biological Evaluation, and Molecular Modeling Studies of 3,4-Diarylpyrazoline Series of Compounds as Potent, Nonbrain Penetrant Antagonists of Cannabinoid-1 (CB1R) Receptor with Reduced Lipophilicity. Source: acs.org. 8
Comparative Analysis of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide Against Standard Enzyme Inhibitors
A Technical Guide for Researchers in Drug Discovery Introduction: Unveiling the Potential of a Novel Pyrazole Derivative The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide a...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Guide for Researchers in Drug Discovery
Introduction: Unveiling the Potential of a Novel Pyrazole Derivative
The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The compound 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide represents a novel entity within this chemical class. Its structural features, particularly the 1H-pyrazole-1-carboxamidine moiety, suggest a potential for interaction with enzymes that bind arginine or similar guanidino-containing substrates.[3][4][5] This guide provides a comprehensive benchmarking analysis of this compound against established reference inhibitors for two key enzymes implicated in pathophysiology: Nitric Oxide Synthase (NOS) and Indoleamine 2,3-dioxygenase (IDO).
Nitric oxide synthases (NOS) are a family of enzymes responsible for the production of nitric oxide (NO), a critical signaling molecule.[6] Overproduction of NO by the inducible isoform (iNOS) is associated with inflammatory conditions, while the neuronal isoform (nNOS) is implicated in neurodegenerative diseases.[6][7] Conversely, Indoleamine 2,3-dioxygenase (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in tryptophan catabolism.[8][9] Its upregulation in the tumor microenvironment leads to immunosuppression by depleting tryptophan and generating immunomodulatory metabolites.[8][10] Given the therapeutic importance of inhibiting these enzymes, this guide will delineate the experimental framework for evaluating the inhibitory potential of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide.
Selection of Standard Reference Compounds
For a robust comparative analysis, well-characterized inhibitors for each enzyme target were selected:
For Inducible Nitric Oxide Synthase (iNOS):
Aminoguanidine: A widely used, albeit moderately selective, iNOS inhibitor that serves as a foundational benchmark.[11]
1400W: A potent and highly selective inhibitor of iNOS, providing a benchmark for high-affinity binding.[6]
For Indoleamine 2,3-dioxygenase 1 (IDO1):
Epacadostat (INCB024360): A potent and selective IDO1 inhibitor that has been extensively studied in clinical trials, representing a clinically relevant standard.[9][12]
IDO-IN-7: A potent and specific IDO1 inhibitor often used as a reference compound in preclinical studies.[8]
Comparative Performance Data
The following tables summarize the hypothetical inhibitory activities of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide against the selected reference compounds in both enzymatic and cell-based assays.
An In-Depth Technical Guide to 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide: IC50 Profiling and Comparative Analysis
Introduction: The Pharmacological Significance of the Scaffold In the landscape of rational drug design, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide serves as a highly specialized pharmacophore and critical chemical bu...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Pharmacological Significance of the Scaffold
In the landscape of rational drug design, 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide serves as a highly specialized pharmacophore and critical chemical building block. While rarely administered as a standalone therapeutic, its structural architecture is foundational to the development of selective Inducible Nitric Oxide Synthase (iNOS) inhibitors and advanced dual-target metabolic drugs[1].
Pyrazole-1-carboximidamide derivatives have emerged as critical scaffolds in the design of non-brain-penetrant, dual-target inhibitors aimed at treating severe fibrotic and metabolic diseases[2]. By acting as a structural mimetic of L-arginine—the endogenous substrate for nitric oxide synthases—this compound provides a highly tunable core for competitive enzymatic inhibition.
Mechanistic Causality: Why the Pyrazole-1-Carboximidamide Structure?
To understand the experimental performance of this compound, we must analyze the causality behind its structural elements:
The Carboximidamide Moiety: This functional group acts as an isostere to the guanidino group of L-arginine. It is hypothesized to directly impart iNOS inhibitory activity by forming bidentate hydrogen bonds with the active-site glutamate residue of the NOS enzyme[3].
The Pyrazole Ring: The rigid heterocyclic core ensures optimal spatial orientation (vectorization) of the carboximidamide group into the S1 binding pocket of iNOS.
5-Amino & 3-Ethyl Substitutions: The 5-amino group serves as an auxiliary hydrogen-bond donor, interacting with the heme-propionate network. The 3-ethyl group provides a localized lipophilic bulk that enhances the thermodynamic fit into the S4 sub-pocket, preventing the molecule from binding efficiently to the smaller active site of endothelial NOS (eNOS), thereby driving isoform selectivity.
Advanced hybrid molecules, such as the clinical candidate MRI-1867, utilize this exact pyrazole-carboximidamide core to achieve potent in vivo pharmacological activities, including the reduction of fibrosis mediated by iNOS inhibition, without crossing the blood-brain barrier[4].
Diagram 1: Competitive inhibition mechanism of iNOS by pyrazole-1-carboximidamide derivatives.
Quantitative Performance: IC50 Comparison Chart
To objectively evaluate the performance of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide, we must benchmark its baseline fragment activity against established NOS inhibitors and its optimized downstream derivatives (like MRI-1867)[5].
*Note: As a chemical building block, the standalone IC50 represents the baseline binding affinity of the unfunctionalized pharmacophore before conjugation into larger therapeutic scaffolds.
To generate reliable IC50 data for pyrazole-1-carboximidamide derivatives, researchers must utilize a self-validating phenotypic assay. In vitro evaluation of iNOS activity is standardly performed using RAW 264.7 macrophages stimulated with lipopolysaccharide (LPS) and γ-interferon[4].
Step-by-Step Methodology
Phase 1: Cell Culture & Seeding
Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.
Seed cells into a 96-well clear-bottom plate at a density of
5×104
cells/well. Incubate at 37°C, 5% CO2 for 24 hours to allow adherence.
Phase 2: Stimulation & Treatment
3. Replace the media with fresh DMEM containing LPS (50 ng/mL) and IFN-γ (10 ng/mL) to induce iNOS expression[4].
4. Immediately add 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (or comparative inhibitors) in a 10-point serial dilution (e.g., from 100 μM down to 10 nM).
5. Self-Validation Checkpoint: Include a positive control well treated with 1400W (10 μM) and an unstimulated negative control well (media only). Incubate for 24 hours.
Phase 3: Griess Reagent Readout
6. Transfer 50 μL of the culture supernatant from each well to a new 96-well assay plate.
7. Add 50 μL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 minutes in the dark.
8. Add 50 μL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for 5 minutes.
9. Measure absorbance at 540 nm using a microplate reader.
10. Data Validation: The assay is only considered valid if the Z'-factor between the LPS/IFN-γ stimulated control and the unstimulated control is > 0.5, and the 1400W control shows >90% inhibition.
Diagram 2: Standardized experimental workflow for determining iNOS IC50 values.
References
[2] Design, Synthesis, and Biological Evaluation of Novel, Non-Brain-Penetrant, Hybrid Cannabinoid CB1R Inverse Agonist/Inducible Nitric Oxide Synthase (iNOS) Inhibitors for the Treatment of Liver Fibrosis. ACS Publications. 2
[4] Design, Synthesis, and Biological Evaluation of Novel, Non-Brain-Penetrant, Hybrid Cannabinoid CB1R Inverse Agonist/Inducible Nitric Oxide Synthase (iNOS) Inhibitors for the Treatment of Liver Fibrosis. ACS Publications. 4
[3] Synthesis, Biological Evaluation, and Molecular Modeling Studies of 3,4-Diarylpyrazoline Series of Compounds as Potent, Nonbrain Penetrant Antagonists of Cannabinoid-1 (CB1R) Receptor with Reduced Lipophilicity. ACS Publications. 3
[1] A Novel Approach for the Synthesis of Peripherally Acting Dual Target Inhibitor of Cannabinoid-1 (CB1 Receptor) and Inducible Nitric Oxide Synthase (iNOS) (S-MRI-1867/Zevaquenabant). PMC (NIH). 1
[5] An In-Depth Technical Guide to (Rac)-MRI-1867. Benchchem. 5
Standard Operating Procedure: Handling and Disposal of 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
As a Senior Application Scientist, establishing a rigorous, scientifically grounded waste management protocol is non-negotiable when handling specialized heterocyclic building blocks. 5-Amino-3-ethyl-1H-pyrazole-1-carbox...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, establishing a rigorous, scientifically grounded waste management protocol is non-negotiable when handling specialized heterocyclic building blocks. 5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide (CAS: 55458-21-4) is a nitrogen-rich pyrazole derivative featuring a highly basic carboximidamide (amidine) moiety.
Improper disposal of this compound poses significant laboratory risks. Because nitrogen-rich heterocycles derive their stability from aromatic delocalization but can release immense energy upon decomposition, they must be segregated from strong oxidizers to prevent the formation of shock-sensitive energetic salts. Furthermore, pyrazole derivatives are environmentally persistent, requiring complete thermal destruction rather than standard drain disposal.
This guide provides a self-validating, step-by-step operational plan for the safe handling, neutralization, and disposal of this compound.
Physicochemical & Hazard Profile
To safely manage chemical waste, you must first understand the mechanistic hazards of the molecule. The table below summarizes the critical data driving our disposal methodology.
Parameter
Specification
Causality / Operational Impact
Chemical Name
5-Amino-3-ethyl-1H-pyrazole-1-carboximidamide
Target analyte for disposal procedures.
CAS Number
55458-21-4
Unique identifier required for SDS compliance and waste manifesting1[1].
Molecular Formula
C6H11N5
High nitrogen content (~45.7%); implies potential energetic properties 2[2].
Functional Groups
Pyrazole ring, Carboximidamide
The basic amidine group can react exothermically with strong acids.
Incompatibilities
Strong oxidizers, concentrated mineral acids
Risk of forming highly reactive, shock-sensitive energetic salts[2].
Disposal Pathway
High-Temperature Incineration
Prevents aquatic toxicity and ensures complete molecular destruction 3[3].
Waste Management Workflow
The following diagram illustrates the logical progression of waste characterization, segregation, and final disposal required for RCRA (Resource Conservation and Recovery Act) compliance.
Logical workflow for the segregation, neutralization, and disposal of nitrogen-rich pyrazole waste.
Step-by-Step Disposal Methodology
Every protocol in your laboratory must be a self-validating system. Follow these operational steps to ensure cradle-to-grave compliance and absolute safety.
Step 1: Waste Segregation and Compatibility Verification
Causality: Nitrogen-rich heterocycles possess high positive enthalpies of formation derived from energetic N-N and C-N bonds[2]. The carboximidamide moiety is highly basic. If inadvertently mixed with strong oxidizing acids (e.g., nitric or perchloric acid), it can protonate and form shock-sensitive energetic salts.
Procedure:
Designate a specific, chemically compatible high-density polyethylene (HDPE) container exclusively for "Non-Halogenated Organic Waste."
Cross-reference the laboratory waste log to ensure absolutely no oxidizing agents are present in the designated container.
Validation Check: Review the SAA waste log prior to addition. If the container history shows any oxidizers, do not proceed. Initiate a new, separate waste stream immediately.
Step 2: Aqueous Waste Neutralization
Causality: Discharging highly basic amidine solutions into a mixed organic waste stream can trigger exothermic acid-base reactions, leading to dangerous vapor pressure buildup and potential container rupture.
Procedure:
In a certified fume hood, slowly titrate aqueous waste containing the pyrazole derivative with dilute hydrochloric acid (1M HCl).
Stir continuously using a magnetic stir plate to dissipate localized heat.
Validation Check: Test the solution with universal pH indicator strips. Proceed to Step 3 only when the pH stabilizes between 6.0 and 8.0.
Step 3: Satellite Accumulation Area (SAA) Storage
Causality: The EPA mandates strict tracking under the RCRA to prevent environmental contamination 4[4]. SAAs provide localized, line-of-sight hazard containment[3].
Procedure:
Transfer the neutralized waste into the designated SAA container using a secondary containment tray to catch accidental drips.
Affix a compliant EPA hazardous waste label immediately. The label must explicitly state "Hazardous Waste" and list the primary hazard (e.g., "Toxic/Irritant")[3].
Validation Check: Ensure the SAA inventory does not exceed the 55-gallon regulatory limit and that the container is tightly closed (vapor-tight) when not actively receiving waste.
Step 4: Final Disposal via Incineration
Causality: Pyrazole derivatives are environmentally persistent. High-temperature incineration ensures the complete thermal destruction of the heterocyclic ring into harmless N₂, CO₂, and H₂O, preventing soil and water contamination[3]. Empty containers must also be treated as hazardous if they contained reactive materials5[5].
Procedure:
Transfer the waste from the SAA to the Central Accumulation Area (CAA) before the accumulation time limit expires (e.g., 90 days for Large Quantity Generators)[3].
Contract an EPA-certified hazardous waste vendor for transport and high-temperature incineration.
Validation Check: Retain the signed hazardous waste manifest from the vendor for a minimum of three years to prove complete RCRA compliance.
Spill Response and Decontamination Protocol
Accidental releases of nitrogen-rich powders require immediate, calculated action to prevent aerosolization and inhalation exposure.
Causality: Dry nitrogen-rich powders can form explosive dust-air mixtures and pose severe inhalation hazards. Wetting the powder prevents aerosolization during cleanup.
Procedure:
Isolate: Evacuate non-essential personnel from the immediate area.
PPE: Don a fitted N95 or P100 particulate respirator, chemical-resistant nitrile gloves, and safety goggles.
Containment: Gently cover the solid powder spill with damp absorbent pads to suppress dust generation. Never sweep dry powder.
Collection: Use non-sparking polypropylene tools to scoop the dampened material into a hazardous waste bag.
Decontamination: Wash the spill surface with a mild detergent and water. Collect all rinsate and contaminated PPE as hazardous waste 6[6].
Validation Check: Perform a visual "white-glove" test using a clean, damp paper towel over the spill zone to ensure zero residual powder remains.
References
Lab Manager. "Managing Hazardous Chemical Waste in the Lab." Available at: [Link]
Environmental Marketing Services. "Disposal of Chemicals in the Laboratory." Available at:[Link]
University of Chicago Environmental Health and Safety. "Hazardous Waste Disposal Procedures." Available at:[Link]
National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. Available at: [Link]
ACS Publications. "Coordination Polymerization of Metal Azides and Powerful Nitrogen-Rich Ligand toward Primary Explosives with Excellent Energetic Performances." Chemistry of Materials. Available at: [Link]